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  • Product: 4-Hydroxyretinol
  • CAS: 15353-44-3

Core Science & Biosynthesis

Foundational

The Biological Activity of 4-Hydroxyretinol in Cellular Models: A Technical Guide for Researchers

Introduction: Beyond Retinol and Retinoic Acid Vitamin A and its derivatives, the retinoids, are pivotal regulators of a vast array of biological processes, including cellular proliferation, differentiation, and apoptosi...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Beyond Retinol and Retinoic Acid

Vitamin A and its derivatives, the retinoids, are pivotal regulators of a vast array of biological processes, including cellular proliferation, differentiation, and apoptosis.[1] For decades, the scientific focus has been predominantly on retinol and its potent metabolite, all-trans retinoic acid (atRA). However, emerging evidence has brought other metabolites to the forefront, revealing a more complex and nuanced retinoid signaling network. Among these is 4-hydroxyretinol, a metabolite of retinol that is further converted to 4-oxoretinol.[1][2] Initially considered inactive breakdown products, recent studies have demonstrated that these 4-oxygenated retinoids possess significant biological activity, acting as natural ligands for retinoic acid receptors (RARs) and modulating gene expression to influence cellular fate.[2][3][4] This guide provides an in-depth technical overview of the biological activities of 4-hydroxyretinol in cellular models, offering insights into its mechanism of action and detailed protocols for its investigation.

Metabolism and Molecular Mechanism of Action

The journey of 4-hydroxyretinol begins with the metabolism of retinol (Vitamin A). In various cell types, including F9 teratocarcinoma cells and human skin cells, retinol can be hydroxylated at the 4-position of the β-ionone ring to form 4-hydroxyretinol.[1][2] This intermediate is then further oxidized to 4-oxoretinol. A crucial finding is that this metabolic conversion occurs without significant production of atRA in some cellular contexts, suggesting that 4-hydroxyretinol and 4-oxoretinol have intrinsic biological functions.[2][4]

The biological effects of retinoids are primarily mediated by two families of nuclear receptors: the retinoic acid receptors (RARs) and the retinoid X receptors (RXRs).[5] 4-hydroxyretinol itself is a relatively weak ligand for RARs. However, its metabolite, 4-oxoretinol, binds to and transactivates RARα, RARβ, and RARγ with considerable potency, while showing no significant binding or activation of RXRs.[2][3][4] This selective activation of RARs is a key aspect of its mechanism of action. Upon ligand binding, the RAR/RXR heterodimer undergoes a conformational change, leading to the recruitment of co-activators and the initiation of transcription of target genes containing retinoic acid response elements (RAREs) in their promoter regions.[6]

Retinol Retinol (Vitamin A) 4-Hydroxyretinol 4-Hydroxyretinol Retinol->4-Hydroxyretinol Hydroxylation 4-Oxoretinol 4-Oxoretinol 4-Hydroxyretinol->4-Oxoretinol Oxidation RAR RARα, β, γ 4-Oxoretinol->RAR Binds and Activates RARE RARE (Retinoic Acid Response Element) RAR->RARE RXR RXR RXR->RARE Gene Target Gene Transcription RARE->Gene Initiates

Metabolic and Signaling Pathway of 4-Hydroxyretinol.

Biological Activities in Cellular Models

The activation of RARs by 4-hydroxyretinol's metabolite, 4-oxoretinol, triggers a cascade of downstream events that influence fundamental cellular processes.

Regulation of Gene Expression

Treatment of various cell lines with 4-oxoretinol leads to the induction of well-established retinoid target genes. For instance, in F9 teratocarcinoma cells, 4-oxoretinol induces the expression of Hoxa-1 and Laminin B1, genes involved in cellular differentiation.[3] In normal human mammary epithelial cells (HMECs), both 4-oxoretinol and atRA modulate the expression of a similar set of genes, including those involved in cell growth and differentiation pathways.[7][8]

Inhibition of Cell Proliferation

A significant biological effect of 4-hydroxyretinol and 4-oxoretinol is the inhibition of cell proliferation. This has been observed in normal human mammary epithelial cells and various cancer cell lines.[7][9] The anti-proliferative effect is often comparable to that of atRA, highlighting its potential as a regulator of cell growth.

Cell LineRetinoidConcentrationEffect on ProliferationReference
Normal Human Mammary Epithelial Cells (HMECs)4-Oxoretinol1 µMInhibition[7]
Normal Human Mammary Epithelial Cells (HMECs)all-trans Retinoic Acid1 µMInhibition[7]
Induction of Cellular Differentiation

Consistent with its ability to activate RARs and induce differentiation-related genes, 4-oxoretinol promotes cellular differentiation. In F9 embryonal carcinoma cells, treatment with 4-oxoretinol leads to their differentiation into parietal endoderm.[2][3][4] This activity underscores the role of the 4-oxygenated retinol metabolic pathway in regulating developmental processes.

Induction of Apoptosis

While the primary focus has been on differentiation and proliferation, some retinoids are known to induce apoptosis, or programmed cell death, in certain cancer cell lines.[10][11] The pro-apoptotic effects of 4-hydroxyretinol are less characterized than those of synthetic retinoids like Fenretinide (4-HPR). However, given its activation of RARs, which can mediate apoptotic signals in some contexts, this remains an important area for investigation. The induction of apoptosis by retinoids can involve the activation of caspases, a family of proteases that execute the apoptotic program.[10]

Experimental Protocols

To facilitate the study of 4-hydroxyretinol's biological activity, this section provides detailed, step-by-step methodologies for key in vitro assays.

Preparation of 4-Hydroxyretinol for Cell Culture

Given the light-sensitive and lipophilic nature of retinoids, proper handling is crucial.

  • Stock Solution Preparation : Dissolve 4-hydroxyretinol powder in a suitable solvent like ethanol or DMSO to create a high-concentration stock solution (e.g., 10 mM).

  • Storage : Aliquot the stock solution into light-protected tubes and store at -80°C. Avoid repeated freeze-thaw cycles.[12]

  • Working Solution Preparation : Immediately before use, dilute the stock solution in the appropriate cell culture medium to the desired final concentration. Ensure thorough mixing. The final solvent concentration in the medium should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

RAR Transactivation Assay (Luciferase Reporter Assay)

This assay quantitatively measures the ability of 4-hydroxyretinol or its metabolites to activate RARs.

  • Cell Culture and Transfection :

    • Culture a suitable cell line (e.g., HEK293T, CV-1) in 96-well plates.

    • Co-transfect the cells with three plasmids:

      • An expression vector for the specific RAR isotype (α, β, or γ).

      • A reporter plasmid containing a luciferase gene under the control of a RARE promoter.

      • A control plasmid expressing a different reporter (e.g., Renilla luciferase) under a constitutive promoter for normalization of transfection efficiency.[8][13][14]

  • Treatment : After 24 hours, replace the medium with fresh medium containing various concentrations of 4-hydroxyretinol, 4-oxoretinol, or a positive control (e.g., atRA). Include a vehicle control (e.g., ethanol or DMSO).

  • Lysis and Luminescence Measurement : After 24-48 hours of incubation, lyse the cells using a suitable lysis buffer. Measure the firefly and Renilla luciferase activities sequentially using a luminometer and a dual-luciferase assay kit.[14][15]

  • Data Analysis : Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Plot the normalized luciferase activity against the retinoid concentration to determine the dose-response curve.

Start Seed and Transfect Cells (RAR, RARE-Luc, Control-Renilla) Treat Treat with 4-Hydroxyretinol and Controls Start->Treat Incubate Incubate for 24-48 hours Treat->Incubate Lyse Lyse Cells Incubate->Lyse Measure Measure Firefly and Renilla Luminescence Lyse->Measure Analyze Normalize and Analyze Data Measure->Analyze

RAR Transactivation Assay Workflow.

Cell Proliferation Assay (WST-1 or MTT)

This colorimetric assay measures cell viability and proliferation.

  • Cell Seeding : Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[12]

  • Treatment : Replace the medium with fresh medium containing serial dilutions of 4-hydroxyretinol or other test compounds. Include vehicle-treated and untreated controls.

  • Incubation : Incubate the cells for the desired treatment period (e.g., 24, 48, 72 hours).

  • Reagent Addition : Add WST-1 or MTT reagent to each well and incubate for 1-4 hours at 37°C.[16]

  • Absorbance Measurement :

    • For WST-1, shake the plate and measure the absorbance at ~450 nm.

    • For MTT, add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals, then measure the absorbance at ~570 nm.[16][17][18]

  • Data Analysis : Subtract the background absorbance (medium only) and express the results as a percentage of the vehicle-treated control.

Gene Expression Analysis (Quantitative Real-Time PCR - qPCR)

qPCR is used to quantify the expression levels of specific target genes in response to 4-hydroxyretinol treatment.

  • Cell Treatment and RNA Extraction : Treat cells with 4-hydroxyretinol as described for the proliferation assay. At the end of the treatment period, harvest the cells and extract total RNA using a suitable kit.

  • cDNA Synthesis : Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.[19]

  • qPCR Reaction : Set up the qPCR reaction using a qPCR master mix (e.g., SYBR Green or TaqMan), cDNA template, and primers specific for the target gene(s) and one or more stable reference genes (e.g., GAPDH, ACTB).[20]

  • Data Analysis : Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression in treated samples compared to control samples, normalized to the reference gene(s).[21]

Cellular Retinoid Extraction and HPLC Analysis

This method allows for the quantification of intracellular levels of 4-hydroxyretinol and its metabolites.

  • Cell Harvesting and Extraction : After treatment, wash the cells with ice-cold PBS and harvest them. Perform a liquid-liquid extraction under dim light using a solvent system such as acetonitrile/butanol followed by the addition of a saturated K2HPO4 solution to separate the phases.[3]

  • HPLC Separation : Inject the organic phase into an HPLC system equipped with a suitable column (e.g., C18 reverse-phase) to separate the different retinoid species.[4][22]

  • Detection and Quantification : Detect the retinoids using a UV detector at their characteristic absorption maxima (around 325-350 nm). Quantify the concentrations by comparing the peak areas to those of known standards.[7][10]

Apoptosis Assessment (Caspase-3 Activity Assay)

This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

  • Cell Treatment and Lysis : Treat cells with 4-hydroxyretinol or a known apoptosis inducer (positive control). Harvest and lyse the cells in a specific lysis buffer that preserves caspase activity.[23][24]

  • Assay Reaction : Incubate the cell lysate with a fluorogenic or colorimetric caspase-3 substrate (e.g., Ac-DEVD-AMC or DEVD-pNA).[5][23][24]

  • Signal Detection : Measure the fluorescence or absorbance using a plate reader. The signal is proportional to the caspase-3 activity in the sample.[9]

  • Data Analysis : Normalize the caspase activity to the total protein concentration of the lysate and express the results as a fold change relative to the untreated control.

Conclusion and Future Directions

4-hydroxyretinol and its metabolite, 4-oxoretinol, are now recognized as biologically active retinoids that contribute to the complex signaling network of Vitamin A. Their ability to selectively activate RARs and modulate gene expression provides a mechanism for their observed effects on cell proliferation, differentiation, and potentially apoptosis. For researchers in oncology, dermatology, and developmental biology, understanding the specific roles of these 4-oxygenated retinoids opens up new avenues for investigation and potential therapeutic intervention. Future research should focus on further elucidating the unique downstream signaling pathways activated by these compounds in different cellular contexts and exploring their in vivo efficacy and safety profiles.

References

  • Achkar, C. C., et al. (1996). 4-Oxoretinol, a new natural ligand and transactivator of the retinoic acid receptors. Proceedings of the National Academy of Sciences, 93(10), 4879-4884. [Link]

  • Chen, A. C., et al. (2009). Metabolism and Regulation of Gene Expression by 4-Oxoretinol versus All-trans Retinoic Acid in Normal Human Mammary Epithelial Cells. Cancer Biology & Therapy, 8(12), 1166-1175. [Link]

  • Szanto, A., et al. (1997). Induction of apoptosis by retinoids and retinoic acid receptor gamma-selective compounds in mouse thymocytes through a novel apoptosis pathway. Molecular and Cellular Biology, 17(8), 4424-4433. [Link]

  • Nagy, L., et al. (1997). Retinoid-induced apoptosis and Sp1 cleavage occur independently of transcription and require caspase activation. The Journal of Biological Chemistry, 272(18), 11847-11854. [Link]

  • Kim, J., et al. (2025). Improvement of Skin Condition Through RXR Alpha-Activating Materials. MDPI. [Link]

  • Blaner, W. S. (2019). Vitamin A and Provitamin A Carotenoids. In Present Knowledge in Nutrition (pp. 73-91). [Link]

  • Blumberg, B., et al. (1996). 4-Oxoretinol, a new natural ligand and transactivator of the retinoic acid receptors. Proceedings of the National Academy of Sciences, 93(10), 4879-4884. [Link]

  • MP Biomedicals. (n.d.). Caspase 3 Activity Assay Kit. [Link]

  • Yung, W. K., et al. (1999). Fenretinide Activates Caspases and Induces Apoptosis in Gliomas. Clinical Cancer Research, 5(11), 3561-3567. [Link]

  • Roche. (n.d.). Cell Proliferation Reagent WST-1. [Link]

  • Abbkine. (2026, January 27). Caspase 3/7 Activity Assay: Principles, Protocols, and Practical Applications. [Link]

  • Ferrari, N., et al. (1994). An improved RT-PCR protocol for the quantitation of human retinoic acid receptor RNA. Experimental Cell Research, 211(1), 121-126. [Link]

  • Stack Lab. (n.d.). Quantitative Real Time PCR Protocol. [Link]

  • Assay Genie. (n.d.). Dual Luciferase Reporter Assay Protocol. [Link]

  • Quantabio. (n.d.). Real-Time quantitative PCR Optimization Guide. [Link]

  • Bustin, S. A. (2016). Guidelines for Successful Quantitative Gene Expression in Real-Time qPCR Assays. In Quantitative Real-Time PCR. IntechOpen. [Link]

  • Isoherranen, N., et al. (2012). Stereoselective Formation and Metabolism of 4-Hydroxy-Retinoic Acid Enantiomers by Cytochrome P450 Enzymes. The Journal of Biological Chemistry, 287(50), 42232-42243. [Link]

  • Singh, M., & Murthy, R. S. R. (2021). Synthesis and Preparation of Synthetic Retinoid Formulations. Current Drug Delivery, 18(8), 1073-1090. [Link]

  • National Centre for Biological Sciences. (n.d.). Media preparation (500ml ) protocol for retinol experiment. [Link]

  • Giguère, V., et al. (2009). Metabolism and regulation of gene expression by 4-oxoretinol versus all-trans retinoic acid in normal human mammary epithelial cells. Cancer Biology & Therapy, 8(12), 1166-1175. [Link]

  • Achkar, C. C., et al. (1996). 4-Oxoretinol, a new natural ligand and transactivator of the retinoic acid receptors. Proceedings of the National Academy of Sciences, 93(10), 4879-4884. [Link]

  • Fanjul, A., et al. (1996). 4-Hydroxyphenyl retinamide is a highly selective activator of retinoid receptors. The Journal of Biological Chemistry, 271(38), 22441-22446. [Link]

  • QIAGEN. (n.d.). RAR Activation. [Link]

  • Törmä, H., & Vahlquist, A. (1990). Biosynthesis of 3,4-didehydroretinol from retinol by human skin keratinocytes in culture. The Journal of Investigative Dermatology, 94(1), 132-136. [Link]

  • Sheikh, M. S., et al. (1995). N-(4-hydroxyphenyl)retinamide (4-HPR)-mediated biological actions involve retinoid receptor-independent pathways in human breast carcinoma. Carcinogenesis, 16(10), 2477-2486. [Link]

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Exploratory

The Bioactive Role of 4-Hydroxyretinol in Embryonic Development and Signaling

Executive Summary: Redefining Retinoid Dogma For decades, the standard model of retinoid signaling posited that all-trans-retinoic acid (at-RA) was the exclusive bioactive morphogen responsible for driving embryonic deve...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: Redefining Retinoid Dogma

For decades, the standard model of retinoid signaling posited that all-trans-retinoic acid (at-RA) was the exclusive bioactive morphogen responsible for driving embryonic development, while intermediate metabolites were viewed merely as inactive degradation products. However, advanced metabolic profiling and receptor transactivation studies have fundamentally disrupted this dogma. 4-hydroxyretinol (4-OH-ROL) , alongside its downstream product 4-oxoretinol (4-oxo-ROL), has been identified as a potent, natural signaling molecule capable of autonomously activating Retinoic Acid Receptors (RARs)[1].

This whitepaper provides an in-depth technical analysis of 4-hydroxyretinol’s metabolic generation via the CYP26 axis, its unique receptor pharmacology, and its critical role in regulating embryonic stem cell (ESC) pluripotency and axial patterning. Furthermore, we outline self-validating experimental protocols for the quantification and functional assessment of this atypical retinoid.

Metabolic Pathways: The CYP26 Axis and Pluripotency

The intracellular concentration of bioactive retinoids is tightly controlled by a balance of synthesizing and catabolizing enzymes. In the context of embryonic development, the Cytochrome P450 family 26 (CYP26) enzymes—specifically CYP26A1, CYP26B1, and CYP26C1—play a pivotal role in generating morphogen gradients[2].

In murine embryonic stem cells, pluripotency is maintained in vitro by Leukemia Inhibitory Factor (LIF), which actively suppresses retinol metabolism[3]. Upon LIF withdrawal, ESCs undergo rapid differentiation. This process is mechanistically driven by a >15-fold induction of CYP26 mRNA[3]. The upregulated CYP26 enzymes rapidly hydroxylate intracellular retinol (Vitamin A) to form 4-hydroxyretinol, which is subsequently oxidized to 4-oxoretinol[3]. The robust production of these polar metabolites directly correlates with the suppression of stem cell markers (e.g., FGF-4) and the activation of differentiation markers (e.g., FGF-5)[3].

Pathway LIF LIF Signaling CYP26_Rep CYP26 Repressed (Pluripotency) LIF->CYP26_Rep Maintains LIF_Rem LIF Withdrawal CYP26_Act CYP26 Induction (>15-fold) LIF_Rem->CYP26_Act Triggers Retinol Retinol (Vitamin A) CYP26_Act->Retinol Metabolizes Hydroxy 4-Hydroxyretinol Retinol->Hydroxy Hydroxylation Oxo 4-Oxoretinol Hydroxy->Oxo Oxidation RAR RAR Activation (α, β, γ) Hydroxy->RAR Binds Oxo->RAR Binds Diff Embryonic Differentiation (FGF-5 ↑, FGF-4 ↓) RAR->Diff Transcription

Retinoid metabolic pathway and LIF signaling axis in embryonic stem cells.

Receptor Pharmacology: RAR Activation Without a Carboxylic Acid

The most striking pharmacological feature of 4-hydroxyretinol is its ability to act as a direct ligand for nuclear receptors. Traditionally, the terminal C15 carboxylic acid moiety of at-RA was considered an absolute structural requirement for docking within the ligand-binding domain (LBD) of Retinoic Acid Receptors (RARs).

However, 4-hydroxyretinol acts as a novel signaling retinoid because it successfully binds and transactivates all three RAR subtypes (RARα, RARβ, and RARγ) despite lacking this acid moiety[1],[4]. Notably, while it is a potent RAR agonist, 4-hydroxyretinol does not bind to or transactivate Retinoid X Receptors (RXRs)[1]. This selective RAR agonism allows 4-hydroxyretinol to modulate specific gene networks without triggering the broader, pleiotropic effects associated with RXR heterodimerization.

Embryonic Development: Axial Patterning and Differentiation

During embryogenesis, the spatial distribution of retinoids dictates the anterior-posterior axis. Experimental models utilizing Xenopus laevis embryos have demonstrated that exogenous application of 4-hydroxyretinol and 4-oxoretinol at the blastula stage induces progressive, dose-dependent axial truncation[1],[5]. This morphological alteration is virtually identical to the teratogenic effects induced by at-RA, confirming that 4-hydroxyretinol is highly bioactive in vivo[1].

At the transcriptional level, 4-hydroxyretinol drives the expression of critical developmental genes. In differentiating F9 teratocarcinoma cells and ESCs, the accumulation of 4-hydroxyretinol directly upregulates Hoxa-1 (essential for hindbrain patterning) and Laminin B1 (a marker of primitive endoderm differentiation)[1].

Quantitative Pharmacological Profiles

Table 1: Retinoid Binding and Transactivation Profile

Retinoid Compound RAR Activation (α, β, γ) RXR Activation Terminal Carboxylic Acid
All-trans-Retinol No No No
4-Hydroxyretinol Yes No No
4-Oxoretinol Yes No No

| All-trans-Retinoic Acid | Yes | No | Yes |

Table 2: Gene Expression Modulation in ESCs (Post-LIF Removal)

Target Gene Biological Function Expression Change (Driven by 4-OH-ROL)
CYP26 Retinoid Hydroxylase >15-fold Increase
FGF-5 Epiblast / Differentiation Marker Significantly Upregulated
Hoxa-1 Axial Patterning Significantly Upregulated

| FGF-4 | Naive Stem Cell Marker | Downregulated |

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded in the methodological choices: light restriction prevents artifactual photo-isomerization, while chimeric reporter systems eliminate endogenous receptor noise.

LC-MS/MS Quantification of 4-Hydroxyretinol

Rationale: Retinoids are highly lipophilic and susceptible to oxidative degradation. Hexane extraction selectively isolates retinoids from polar cellular debris, while nitrogen drying prevents oxidation.

  • Sample Preparation: Harvest 1×10⁶ ESCs and wash with ice-cold PBS. Strictly perform all subsequent steps under amber/yellow light.

  • Protein Precipitation & Internal Standard: Add 500 µL of ice-cold ethanol spiked with 50 nM retinyl acetate (Internal Standard) to the cell pellet. Vortex for 30 seconds.

  • Lipid Extraction: Add 1 mL of HPLC-grade hexane. Vortex vigorously for 2 minutes to partition the lipophilic retinoids into the organic phase. Centrifuge at 10,000 × g for 5 minutes at 4°C.

  • Concentration: Carefully aspirate the upper hexane layer and transfer it to an amber glass vial. Evaporate the solvent completely under a gentle stream of pure nitrogen gas.

  • Reconstitution & Injection: Reconstitute the dried extract in 100 µL of mobile phase (Acetonitrile:Water, 80:20 v/v containing 0.1% formic acid). Inject 10 µL into an LC-MS/MS system equipped with a C18 reverse-phase column.

  • Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode, monitoring the specific Multiple Reaction Monitoring (MRM) transitions for 4-hydroxyretinol and the internal standard.

RAR Transactivation Reporter Assay

Rationale: Utilizing a GAL4-RAR chimera in CV-1 cells (which lack endogenous retinoid receptors) ensures that the measured luminescence is exclusively caused by 4-hydroxyretinol binding to the engineered RAR ligand-binding domain, eliminating false positives.

  • Cell Seeding: Seed CV-1 cells in 96-well plates at 1×10⁴ cells/well using DMEM supplemented with 10% charcoal-stripped FBS (to remove trace endogenous retinoids).

  • Co-Transfection: After 24 hours, co-transfect the cells using Lipofectamine with three plasmids:

    • A GAL4-RAR ligand-binding domain chimera.

    • A UAS-Firefly Luciferase reporter plasmid.

    • A CMV-Renilla Luciferase plasmid (Constitutive control for transfection efficiency).

  • Ligand Treatment: 24 hours post-transfection, treat the cells with varying concentrations of 4-hydroxyretinol (10⁻¹⁰ to 10⁻⁶ M) dissolved in DMSO. Ensure final DMSO concentration remains <0.1%.

  • Quantification: Incubate for 18 hours. Lyse the cells and measure luminescence using a Dual-Luciferase assay system. Calculate the fold-activation by normalizing Firefly relative light units (RLU) against Renilla RLU.

Workflow Sample ESC Culture (Charcoal-Stripped FBS) Ext Lipid Extraction (Hexane/EtOH under Yellow Light) Sample->Ext Metabolite Profiling Rep Transfection (GAL4-RAR Chimeras) Sample->Rep Signaling Validation LCMS LC-MS/MS (Positive ESI Mode) Ext->LCMS Metabolite Profiling Assay Dual-Luciferase Reporter Assay Rep->Assay Signaling Validation

Experimental workflow for LC-MS/MS quantification and RAR transactivation validation.

References

  • Reijntjes S., Blentic A., Gale E., Maden M. "Regulating Retinoic Acid Availability during Development and Regeneration: The Role of the CYP26 Enzymes." NIH.[Link]

  • Shirakami Y., Lee S.A., Clugston R.D., Blaner W.S. "Vitamin A/Retinol and Maintenance of Pluripotency of Stem Cells." MDPI.[Link]

  • Achkar C.C., Derguini F., Blumberg B., Langston A., Levin A.A., Speck J., Evans R.M., Bolado J. Jr., Nakanishi K., Buck J., Gudas L.J. "4-Oxoretinol, a new natural ligand and transactivator of the retinoic acid receptors." NIH.[Link]

  • Alvarez R., Vaz B., Gronemeyer H., de Lera A.R. "Functions, Therapeutic Applications, and Synthesis of Retinoids and Carotenoids." ACS Publications.[Link]

  • Chen H., Gudas L.J. "Removal of LIF (leukemia inhibitory factor) results in increased vitamin A (retinol) metabolism to 4-oxoretinol in embryonic stem cells." NIH.[Link]

  • Lane M.A., Chen A.C., Roman S.D., Derguini F., Gudas L.J. "Metabolism and Regulation of Gene Expression by 4-Oxoretinol versus All-trans Retinoic Acid in Normal Human Mammary Epithelial Cells." NIH.[Link]

Sources

Foundational

Pharmacokinetics and Molecular Dynamics of 4-Hydroxyretinol In Vivo: A Comprehensive Technical Guide

Executive Summary Historically, the pharmacokinetic landscape of vitamin A (retinol) was dominated by the assumption that all-trans-retinoic acid (at-RA) was the sole terminal signaling molecule responsible for cellular...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Historically, the pharmacokinetic landscape of vitamin A (retinol) was dominated by the assumption that all-trans-retinoic acid (at-RA) was the sole terminal signaling molecule responsible for cellular differentiation and proliferation. However, advanced metabolomic profiling has catalyzed a paradigm shift. 4-hydroxyretinol and its subsequent oxidized derivative, 4-oxoretinol , are now recognized as natural, biologically active signaling retinoids[3]. Generated in situ by specific cytochrome P450 (CYP) enzymes, 4-hydroxyretinol directly binds and transactivates Retinoic Acid Receptors (RARs) despite lacking the C15 carboxylic acid moiety characteristic of at-RA [6].

This technical whitepaper provides an authoritative framework for researchers and drug development professionals to understand the in vivo pharmacokinetics, enzymatic generation, and analytical quantification of 4-hydroxyretinol.

Enzymatic Pathways and Tissue-Specific Kinetics

The in vivo generation of 4-hydroxyretinol is not a byproduct of passive degradation, but a highly regulated, tissue-specific enzymatic process driven by the microsomal monooxygenase system. The pharmacokinetics of 4-hydroxyretinol are heavily dictated by its rapid intracellular synthesis and localized action.

  • Hepatic Metabolism (CYP2C8): The liver is the primary storage site for retinoids. In human liver microsomes, CYP2C8 is the principal enzyme responsible for converting retinol to 4-hydroxyretinol. Reconstituted monooxygenase systems containing human CYP2C8 demonstrate a high-affinity conversion process, whereas other hepatic enzymes like CYP2E1 show negligible retinol hydroxylase activity [1].

  • Embryonic and Stem Cell Differentiation (CYP26): In embryonic stem cells (ESCs), the removal of leukemia inhibitory factor (LIF) triggers a massive upregulation (>15-fold) of CYP26. This shifts retinol metabolism away from storage and heavily toward the production of 4-hydroxyretinol and 4-oxoretinol, which subsequently drives the cellular differentiation program[2, 4].

  • Dermal and Ocular Pathways (CYP27C1): Expressed heavily in the skin and retinal pigment epithelium (RPE), CYP27C1 acts as a retinoid desaturase and hydroxylase. It oxidizes all-trans-retinol into a specific ratio of products, including 3,4-dehydroretinol, 4-hydroxyretinol, and 3-hydroxyretinol [5].

Pathway Retinol All-trans-retinol CYP CYP2C8 / CYP26 / CYP27C1 Retinol->CYP Oxidation Hydroxy 4-Hydroxyretinol CYP->Hydroxy Hydroxylation Oxo 4-Oxoretinol Hydroxy->Oxo Dehydrogenation RAR RAR Activation (Gene Transcription) Hydroxy->RAR Direct Binding Oxo->RAR Direct Binding

In vivo metabolic pathway of retinol to 4-hydroxyretinol and subsequent RAR activation.

In Vivo Pharmacokinetic Profile (ADME)

Understanding the ADME (Absorption, Distribution, Metabolism, and Excretion) of 4-hydroxyretinol requires acknowledging its role as an autocrine/paracrine signaling intermediate rather than a systemically circulating hormone.

  • Absorption & Distribution: 4-hydroxyretinol is rarely administered exogenously in clinical settings. In vivo, it is generated in situ within target tissues from circulating all-trans-retinol bound to Retinol-Binding Protein 4 (RBP4). Once internalized via the STRA6 receptor, cellular retinol-binding proteins (CRBPs) chaperone the substrate to the endoplasmic reticulum for CYP-mediated hydroxylation [2].

  • Metabolism: Intracellular 4-hydroxyretinol is transient. In differentiating F9 teratocarcinoma cells, approximately 10-15% of total cellular retinol is metabolized to 4-hydroxyretinol and 4-oxoretinol over an 18-hour period [3]. The 4-hydroxyl group is rapidly dehydrogenated to form 4-oxoretinol, a highly potent RAR transactivator.

  • Excretion & Pharmacological Modulation: The clearance of hydroxylated retinoids occurs via further polar modifications, glucuronidation, and subsequent biliary or renal excretion. Retinoic Acid Metabolism Blocking Agents (RAMBAs) , such as liarozole, are designed to competitively inhibit CYP26. While traditionally used to boost at-RA levels in oncology and dermatology, RAMBAs simultaneously alter the clearance rate of 4-hydroxyretinol, prolonging its intracellular half-life and amplifying its localized signaling effects[7].

Quantitative Kinetic Parameters

The following table summarizes the foundational kinetic data governing the enzymatic generation of 4-hydroxyretinol across different biological matrices.

EnzymePrimary Tissue LocalizationSubstrate Km​ (mM) Vmax​ (nmol/min/nmol P450)Key Metabolic Products
CYP2C8 Human Liver MicrosomesAll-trans-retinol0.0711.734-hydroxyretinol, polar metabolites
CYP26 Embryonic Stem CellsAll-trans-retinolHigh-capacityHigh-capacity4-hydroxyretinol, 4-oxoretinol
CYP27C1 Skin / Retinal EpitheliumAll-trans-retinolN/AN/A3,4-dehydroretinol, 4-hydroxyretinol (100:3 ratio)

Experimental Protocols: Ex Vivo Quantification and Validation

To accurately profile the pharmacokinetics of 4-hydroxyretinol, researchers must employ rigorous, self-validating analytical protocols. Retinoids are notoriously unstable; thus, experimental design must account for environmental degradation to ensure data integrity.

Workflow Step1 1. Tissue/Cell Extraction (Amber Light + BHT) Step2 2. Microsomal Preparation (Ultracentrifugation) Step1->Step2 Step3 3. Enzymatic Incubation (NADPH + Retinol) Step2->Step3 Step4 4. Organic Extraction (Ethyl Acetate Quench) Step3->Step4 Step5 5. LC-MS/MS Analysis (MRM Transitions) Step4->Step5

Step-by-step experimental workflow for the ex vivo quantification of 4-hydroxyretinol.

Protocol: LC-MS/MS Quantification of 4-Hydroxyretinol from Hepatic Microsomes

1. Microsomal Preparation and Incubation

  • Action: Homogenize liver tissue in 0.1 M potassium phosphate buffer (pH 7.4) and isolate microsomes via differential ultracentrifugation (100,000 × g for 60 mins). Resuspend to a protein concentration of 1 mg/mL.

  • Reaction Mixture: Combine microsomes with 0.1 mM all-trans-retinol and an NADPH-generating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase). Incubate at 37°C for 30 minutes.

  • Causality Check: Why use an NADPH-generating system instead of direct NADPH? NADPH degrades rapidly at 37°C. A generating system ensures a constant, zero-order supply of electron donors required for CYP450 monooxygenase activity, preventing premature reaction termination.

2. Enzymatic Quenching and Extraction

  • Action: Terminate the reaction by adding an equal volume of ice-cold ethyl acetate containing 0.025% Butylated hydroxytoluene (BHT) and a deuterated internal standard (e.g., 4,4-d2-retinol). Vortex vigorously and centrifuge at 10,000 × g to separate the organic layer.

  • Causality Check: Retinoids undergo rapid photo-isomerization (trans to cis) and oxidation. Executing this extraction under amber light and adding BHT (an antioxidant) prevents the artifactual ex vivo degradation of 4-hydroxyretinol, ensuring the quantified metabolite strictly reflects in vivo enzymatic activity.

3. LC-MS/MS Analysis

  • Action: Evaporate the organic layer under a gentle stream of nitrogen gas and reconstitute in methanol. Inject into an LC-MS/MS system equipped with a C18 reversed-phase column. Utilize Electrospray Ionization (ESI) in positive mode, tracking specific Multiple Reaction Monitoring (MRM) transitions for 4-hydroxyretinol.

4. The Self-Validating System: CYP Inhibition Control

  • Action: To definitively prove that the detected 4-hydroxyretinol is the product of specific enzymatic activity (and not auto-oxidation), run a parallel incubation pre-treated with a monospecific anti-CYP2C8 antibody or a chemical inhibitor (e.g., quercetin) [1].

  • Validation Logic: A proportional, dose-dependent drop in the 4-hydroxyretinol LC-MS/MS peak in the inhibited sample validates the enzymatic origin of the metabolite, serving as an internal negative control for the entire assay architecture.

Conclusion and Therapeutic Implications

The pharmacokinetic characterization of 4-hydroxyretinol bridges a critical gap in developmental biology and pharmacology. By recognizing 4-hydroxyretinol not merely as a clearance intermediate, but as a potent RAR transactivator capable of inducing cell differentiation without conversion to retinoic acid [3], drug developers can explore novel therapeutic avenues. Modulating the localized half-life of 4-hydroxyretinol via targeted CYP inhibitors (RAMBAs) presents a highly promising strategy for overcoming at-RA resistance in acute promyelocytic leukemia and severe dermatological disorders [7].

References

  • Leo MA, Lasker JM, Raucy JL, Lieber CS. "Metabolism of retinol and retinoic acid by human liver cytochrome P450IIC8." PubMed - NIH. [Link]

  • "Vitamin A/Retinol and Maintenance of Pluripotency of Stem Cells." MDPI.[Link]

  • "4-Oxoretinol, a new natural ligand and transactivator of the retinoic acid receptors." PNAS.[Link]

  • "Removal of LIF (leukemia inhibitory factor) results in increased vitamin A (retinol) metabolism to 4-oxoretinol in embryonic stem cells." PMC.[Link]

  • "HRMS of 4,4-d 2 retinol oxidation products formed by P450 27C1." ResearchGate.[Link]

  • "Functions, Therapeutic Applications, and Synthesis of Retinoids and Carotenoids." Chemical Reviews - ACS Publications.[Link]

  • "Retinoic Acid Metabolism Blocking Agents (RAMBAs) for Treatment of Cancer and Dermatological Diseases." ResearchGate.[Link]

Protocols & Analytical Methods

Method

tissue extraction techniques for 4-hydroxyretinol analysis

An Application Guide to Best Practices in Tissue Extraction for the Quantification of 4-Hydroxyretinol Abstract This document provides a comprehensive guide to the extraction of 4-hydroxyretinol (4-OH-ROL) from biologica...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to Best Practices in Tissue Extraction for the Quantification of 4-Hydroxyretinol

Abstract

This document provides a comprehensive guide to the extraction of 4-hydroxyretinol (4-OH-ROL) from biological tissue matrices. As a key metabolite of Vitamin A, the accurate quantification of 4-OH-ROL is critical for research in developmental biology, oncology, and drug metabolism. However, like all retinoids, 4-OH-ROL is highly susceptible to degradation from light, heat, and oxidation, demanding meticulous handling and optimized extraction protocols. This guide details two primary extraction methodologies—Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE)—offering field-proven insights into the rationale behind each step. It is intended for researchers, scientists, and drug development professionals seeking to establish a robust, reproducible, and validated workflow for 4-OH-ROL analysis.

The Analytical Challenge: Understanding Retinoid Chemistry

Retinoids are a class of lipophilic molecules characterized by a β-ionone ring and a polyunsaturated side chain. This conjugated double-bond system, while responsible for their biological activity, also renders them extremely vulnerable to environmental factors.[1] Any successful extraction protocol must be built upon a foundational understanding of these liabilities:

  • Photosensitivity: Exposure to UV or even standard fluorescent light can rapidly cause cis-trans isomerization and degradation of retinoids.[2] All procedures must be performed under yellow or red light to prevent analytical artifacts.[2][3]

  • Oxidative Degradation: The unsaturated side chain is prone to oxidation. This necessitates minimizing exposure to atmospheric oxygen, working at low temperatures, and incorporating antioxidants into extraction solvents.[1][4]

  • Thermal Instability: Elevated temperatures can accelerate both isomerization and degradation. Samples should be kept on ice whenever possible, and solvent evaporation steps must be conducted under gentle conditions.[2]

The primary goal of the extraction process is to efficiently isolate 4-OH-ROL from a complex biological matrix (lipids, proteins, salts) while preserving its structural integrity.

General Workflow for 4-Hydroxyretinol Extraction

A robust extraction workflow is a multi-step process that begins with careful sample collection and ends with an extract ready for chromatographic analysis. The major stages are outlined below, with subsequent sections providing detailed protocols.

Extraction_Workflow cluster_pre_extraction Pre-Extraction cluster_extraction Extraction Protocol cluster_analysis Analysis A Tissue Collection (Flash Freeze in Liquid N2) B Storage (-80°C, Protected from Light) A->B C Homogenization (On Ice, with Antioxidants) B->C D Protein Precipitation & Centrifugation C->D E Analyte Extraction (LLE or SPE) D->E F Solvent Evaporation (Under N2 Stream) E->F G Reconstitution (In Mobile Phase) F->G H LC-MS/MS Analysis G->H

Figure 1: General experimental workflow for the extraction and analysis of 4-hydroxyretinol from tissue samples.

Pre-Analytical Steps: Ensuring Sample Integrity

The validity of the final analytical result is determined before the extraction ever begins. Artifacts introduced during sample collection and storage are irreversible.

Tissue Collection and Storage

Immediately upon excision, tissues must be flash-frozen in liquid nitrogen to halt all enzymatic activity.[2] This is the most critical step for preserving the in vivo state of retinoids.

  • Procedure:

    • Excise tissue of interest rapidly.

    • Blot away excess blood.

    • Immediately place the tissue in a cryovial and submerge it in liquid nitrogen until fully frozen.

    • Transfer frozen samples to an -80°C freezer for long-term storage.

  • Expert Insight: Tissues should be analyzed as soon as possible, preferably within 1-2 weeks of collection. Measurable degradation of some retinoids can occur even at -80°C over periods longer than a month.[2] Avoid freeze-thaw cycles.

Tissue Homogenization: Liberating the Analyte

Homogenization disrupts the tissue structure to release 4-OH-ROL into the extraction buffer. The chosen method should be thorough enough to ensure complete disruption but gentle enough to prevent heat generation and oxidation.[5]

  • Reagents & Equipment:

    • Homogenization Buffer: Ice-cold 0.9% NaCl (saline) or phosphate-buffered saline (PBS).

    • Antioxidant: Butylated hydroxytoluene (BHT). Prepare a 1% stock solution in ethanol. Add to the homogenization buffer for a final concentration of 0.01-0.05%.[6]

    • Homogenizer: Dounce (glass-on-glass) homogenizer for soft tissues (e.g., liver, brain); Polytron-style (rotor-stator) homogenizer for fibrous tissues (e.g., muscle, skin).[2]

  • Protocol:

    • Perform all steps on ice under yellow light.

    • Weigh the frozen tissue sample quickly.

    • Place the tissue in a pre-chilled homogenization tube.

    • Add a sufficient volume of ice-cold homogenization buffer containing BHT (e.g., 5-10 volumes relative to tissue weight).

    • Homogenize the tissue until no visible particulates remain. For a Dounce homogenizer, use 10-15 strokes. For a Polytron, use short bursts (10-15 seconds) to prevent heat buildup.

    • Keep the homogenate on ice and proceed immediately to extraction. Do not store homogenates, as matrix effects can cause rapid degradation.[2]

Extraction Methodologies: LLE vs. SPE

The choice between Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) depends on the sample matrix, desired throughput, and available equipment. Both aim to separate the lipophilic 4-OH-ROL from polar contaminants and proteins.

Method 1: Liquid-Liquid Extraction (LLE)

LLE is a classic technique that relies on the differential solubility of the analyte between two immiscible liquid phases. It is robust and effective but can be labor-intensive.

  • Principle: Proteins are first precipitated with an organic solvent like acetonitrile. The supernatant, containing 4-OH-ROL, is then partitioned with a non-polar solvent like hexane to extract the analyte, leaving polar impurities in the aqueous phase.

  • Protocol:

    • To a known volume of tissue homogenate (e.g., 500 µL) in a glass tube, add a suitable internal standard (e.g., a stable isotope-labeled 4-OH-ROL).

    • Add 2-3 volumes of ice-cold acetonitrile to precipitate proteins.[7] Vortex vigorously for 30 seconds.

    • Centrifuge at 3,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

    • Carefully transfer the supernatant to a new glass tube.

    • Add 2 volumes of hexane. Vortex for 1 minute to partition the 4-OH-ROL into the upper hexane layer.

    • Centrifuge at 1,500 x g for 5 minutes to facilitate phase separation.

    • Transfer the upper hexane layer to a clean tube.

    • Repeat the hexane extraction (steps 5-7) on the remaining aqueous layer to maximize recovery, combining the hexane fractions.

    • Evaporate the pooled hexane extract to dryness under a gentle stream of nitrogen at room temperature or ≤ 30°C.[8]

    • Reconstitute the dried residue in a small, precise volume of mobile phase (e.g., 100 µL) for LC-MS/MS analysis.

Method 2: Solid-Phase Extraction (SPE)

SPE uses a solid sorbent packed into a cartridge to retain the analyte, which is then selectively eluted. SPE is easily automated, uses less solvent, and can provide cleaner extracts than LLE.[9][10]

  • Principle: A C18 (reversed-phase) sorbent is used. The polar tissue extract is loaded onto the cartridge. The lipophilic 4-OH-ROL is retained by the C18 sorbent while polar contaminants are washed away. A non-polar solvent is then used to elute the 4-OH-ROL.

  • Protocol:

    • Prepare the sample: Following protein precipitation with acetonitrile and centrifugation (Steps 1-4 in LLE protocol), dilute the supernatant with 1-2 volumes of water or buffer to ensure analyte retention on the C18 sorbent.

    • Conditioning: Pass 1-2 column volumes of methanol through the C18 SPE cartridge. This activates the sorbent.[11]

    • Equilibration: Pass 1-2 column volumes of water through the cartridge. Do not let the sorbent bed go dry.[11]

    • Sample Loading: Load the diluted supernatant onto the cartridge at a slow, steady flow rate (e.g., 1 mL/min).

    • Washing: Pass 1-2 column volumes of a weak organic solvent (e.g., 10-20% methanol in water) to wash away polar impurities.

    • Elution: Elute the 4-OH-ROL with 1-2 column volumes of a strong organic solvent (e.g., methanol or acetonitrile).

    • Evaporate the eluate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in mobile phase for LC-MS/MS analysis.

FeatureLiquid-Liquid Extraction (LLE)Solid-Phase Extraction (SPE)
Principle Partitioning between immiscible liquidsAdsorption onto a solid sorbent
Advantages Low cost, robust, widely applicableHigh selectivity, cleaner extracts, easily automated, lower solvent use[10]
Disadvantages Can be labor-intensive, may form emulsions, larger solvent volumesHigher cost per sample, requires method development
Typical Solvents Acetonitrile, Hexane, IsopropanolMethanol, Acetonitrile, Water
Expected Recovery 80-101% for many retinoids[8]80-90% for many retinoids[9]

Optional Step: Saponification

Saponification is an alkaline hydrolysis step used to break down retinyl esters into free retinol.[12] This is necessary only if the goal is to measure total 4-OH-ROL (both free and esterified forms).

  • Causality & Warning: Saponification involves heating in an alkaline solution, which can cause significant degradation and isomerization of retinoids.[2] It should be avoided unless absolutely necessary. For quantification of the biologically active free 4-OH-ROL, this step should be skipped. If used, conditions (temperature and time) must be carefully optimized for each tissue type.[12]

Method Validation: Ensuring Trustworthy Data

A protocol is only reliable if it is validated for its intended purpose.[13] Key validation parameters, based on international guidelines, must be assessed.[14][15]

  • Selectivity/Specificity: The ability to differentiate and quantify the analyte in the presence of other matrix components. Assessed by analyzing blank tissue samples to check for interferences at the retention time of 4-OH-ROL.[14]

  • Accuracy: The closeness of the measured value to the true value. Determined by spiking known amounts of 4-OH-ROL standard into blank tissue homogenate at low, medium, and high concentrations and calculating the percent recovery.[13]

  • Precision: The degree of agreement among individual test results.

    • Intra-assay precision (Repeatability): Assessed by analyzing replicate samples on the same day.

    • Inter-assay precision (Reproducibility): Assessed by analyzing the same sample on different days with different analysts or equipment.[16]

  • Linearity and Range: The ability to produce results that are directly proportional to the concentration of the analyte in the sample over a specific range. A calibration curve should be generated using at least five concentration levels.[15]

  • Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively. Typically defined by a signal-to-noise ratio of 3 for LOD and 10 for LOQ.[15]

  • Stability: The stability of 4-OH-ROL in the tissue matrix under defined storage conditions (-80°C) and in the final extract (autosampler stability) should be evaluated.[14]

Conclusion

The successful extraction of 4-hydroxyretinol from tissue is a demanding but achievable task. Success hinges on a rigorous adherence to protocols designed to mitigate the inherent instability of retinoids. By protecting the analyte from light and oxidation at every step, from collection to analysis, researchers can generate accurate and reproducible data. Both LLE and SPE are powerful techniques, and the choice of method should be guided by the specific needs of the study. Crucially, a thorough analytical method validation is not merely a formality but a prerequisite for ensuring the scientific integrity of the results.

References

  • Kane, M. A., Folias, A. E., Wang, C., & Napoli, J. L. (2010). Quantification of Endogenous Retinoids. In Vitamin A (pp. 37-67). Humana Press. [Link]

  • Gundersen, T. E., & Blomhoff, R. (2006). Methods for detecting and identifying retinoids in tissue. Developmental Dynamics, 235(7), 1745-1755. [Link]

  • Achkar, C. C., Derguini, F., Blumberg, B., Langston, A., Levin, A. A., Speck, J., ... & Gudas, L. J. (1996). 4-Oxoretinol, a new natural ligand and transactivator of the retinoic acid receptors. Proceedings of the National Academy of Sciences, 93(10), 4879-4884. [Link]

  • Shimshoni, J. A., C-K, S., Lomenick, B., Morton, J., & Isoherranen, N. (2012). Stereoselective Formation and Metabolism of 4-Hydroxy-Retinoic Acid Enantiomers by Cytochrome P450 Enzymes. Journal of Biological Chemistry, 287(42), 35020-35031. [Link]

  • Zhong, G., Kirkwood, J. S., & Isoherranen, N. (2020). Analysis of Vitamin A and Retinoids in Biological Matrices. Current Protocols in Pharmacology, 89(1), e79. [Link]

  • Tzeng, T. J., & Li, W. (2006). Structure Elucidation of Retinoids in Biological Samples Using Postsource Decay Laser Desorption/Ionization Mass Spectrometry after High-Performance Liquid Chromatography Separation. Analytical Chemistry, 78(16), 5786-5795. [Link]

  • Napoli, J. L. (1994). Retinoid analysis in tissues. Methods in Enzymology, 234, 227-240. [Link]

  • ResearchGate. (2012). HPLC separation of the 4-OH-RA enantiomers and stereoselective...[Link]

  • ResearchGate. (2022). HPLC/UV quantitation of retinal, retinol, and retinyl esters in serum and tissues. [Link]

  • Kane, M. A., Chen, N., & Napoli, J. L. (2005). Quantification of endogenous retinoic acid in limited biological samples by LC/MS/MS. Biochemical Journal, 388(1), 363-370. [Link]

  • MicrobiologyInfo.com. (2023). Tissue Homogenization. [Link]

  • Barua, A. B., & Olson, J. A. (1989). Properties of Retinoids: Structure, Handling, and Preparation. Methods in Enzymology, 189, 2-14. [Link]

  • Rühl, R., & Schweigert, F. J. (2003). Automated solid-phase extraction and liquid chromatographic method for retinoid determination in biological samples. Journal of Chromatography B, 798(2), 309-316. [Link]

  • Kane, M. A., Folias, A. E., Wang, C., & Napoli, J. L. (2008). Quantification of endogenous retinoic acid in limited biological samples by LC/MS/MS. Analytical Biochemistry, 378(1), 1-9. [Link]

  • Jones, J., Zhong, G., & Isoherranen, N. (2015). A sensitive and specific method for measurement of multiple retinoids in human serum with UHPLC-MS/MS. Journal of Lipid Research, 56(10), 2027-2038. [Link]

  • Korytowski, W., & Sarna, T. (2017). Scavenging of Retinoid Cation Radicals by Urate, Trolox, and α-, β-, γ-, and δ-Tocopherols. Antioxidants, 6(4), 85. [Link]

  • Kim, Y. K., Park, S. C., Kim, S. H., & Lee, M. H. (2003). Improved simultaneous determination method of beta-carotene and retinol with saponification in human serum and rat liver. Journal of the Korean Society for Applied Biological Chemistry, 46(2), 159-164. [Link]

  • CVMP. (2000). Guidelines for the validation of analytical methods used in residue studies in animal tissues. [Link]

  • Ribaya-Mercado, J. D., & Blumberg, J. B. (2007). Use of an experimental design to optimise the saponification reaction and the quantification of vitamins A1 and A2 in whole fish. Food Chemistry, 101(4), 1709-1715. [Link]

  • Rühl, R., Plum, C., & Schweigert, F. J. (2004). Identification of 14-hydroxy-retro-retinol and 4-hydroxy-retinol as endogenous retinoids in rats throughout neonatal development. Journal of Lipid Research, 45(7), 1297-1304. [Link]

  • Journal of Phytonanotechnology and Pharmaceutical Sciences. (2025). Analytical methods for determining retinol in skincare formulations. JPPS, 5(2), 22-27. [Link]

  • Chen, B. H., & Chen, Y. C. (2006). Rapid measurement of retinol, retinal, 13-cis-retinoic acid and all-trans-retinoic acid. Journal of Food and Drug Analysis, 14(3), 236. [Link]

  • Handelman, G. J., & Barrows, J. N. (1994). Solid-phase extraction protocol for isolating retinol-d4 and retinol from plasma for parallel processing for epidemiological studies. Analytical Biochemistry, 218(1), 199-203. [Link]

  • Mocan, M. L., & Luțai, R. (2023). Therapeutic Uses of Retinol and Retinoid-Related Antioxidants. Antioxidants, 12(11), 1989. [Link]

  • Desmarchelier, C., & Borel, P. (2024). Bioactive Lipophilic Antioxidants (Carotenoids, Tocols, Retinol, and Coenzyme Q10) in Human and Animal Tissues: Development and Validation of a Rapid Extraction and Chromatographic Method for Nutrition and Health Studies. Antioxidants, 13(1), 58. [Link]

  • Sorg, O., Tran, C., & Saurat, J. H. (2013). The Combination of a Retinoid, a Phenolic Agent and an Antioxidant Improves Tolerance while Retaining an Optimal Depigmenting Action in Reconstructed Epidermis. Dermatology, 227(4), 320-326. [Link]

  • Ministry of Health, Labour and Welfare (Japan). (2011). The Japanese Pharmacopoeia, 16th Edition: 1.33 Validation of Analytical Procedures. [Link]

  • ALWSCI. (2025). Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow. [Link]

  • European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Zhao, J. L., Ying, G. G., Liu, Y. S., Chen, F., & Liu, S. S. (2010). Determination and occurrence of retinoic acids and their 4-oxo metabolites in Liaodong Bay, China. Environmental Toxicology and Chemistry, 29(8), 1721-1727. [Link]

  • Rühl, R., & Schweigert, F. J. (2006). Method to determine 4-oxo-retinoic acids, retinoic acids and retinol in serum and cell extracts by liquid chromatography/diode-array detection atmospheric pressure chemical ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 20(16), 2497-2504. [Link]

  • Dermaviduals. (n.d.). Retinoids and their use in cosmetics - special actives. [Link]

Sources

Application

Application Notes and Protocols for the Mass Spectrometric Analysis of 4-Hydroxyretinol

Introduction: The Significance of 4-Hydroxyretinol in Biological Systems 4-Hydroxyretinol, a metabolite of Vitamin A (retinol), plays a crucial role in the intricate signaling pathways governed by retinoids.[1] Retinoids...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of 4-Hydroxyretinol in Biological Systems

4-Hydroxyretinol, a metabolite of Vitamin A (retinol), plays a crucial role in the intricate signaling pathways governed by retinoids.[1] Retinoids are vital for numerous physiological processes, including vision, immune function, embryonic development, and cellular differentiation. The hydroxylation of retinol at the C4 position of the β-ionone ring represents a key metabolic step, and understanding the fate of 4-hydroxyretinol is essential for elucidating the broader mechanisms of retinoid homeostasis and function. Mass spectrometry, with its high sensitivity and specificity, stands as the premier analytical technique for the characterization and quantification of 4-hydroxyretinol in complex biological matrices.

This guide provides a comprehensive overview of the mass spectrometric behavior of 4-hydroxyretinol, detailing its characteristic fragmentation patterns and offering robust protocols for its analysis. These methodologies are designed to support researchers, scientists, and drug development professionals in their efforts to accurately identify and measure this important retinoid metabolite.

Part 1: Understanding the Mass Spectrometric Fragmentation of 4-Hydroxyretinol

The fragmentation of 4-hydroxyretinol in a mass spectrometer is highly dependent on the ionization technique employed. Due to the thermolability of retinoids, "soft" ionization techniques such as Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are generally preferred, particularly when coupled with liquid chromatography (LC-MS).[2][3][4] Electron Impact (EI) ionization, while a powerful tool for structural elucidation, often leads to extensive fragmentation of retinoids, sometimes obscuring the molecular ion.[5]

Chemical Structure of 4-Hydroxyretinol

The fragmentation patterns observed are a direct consequence of the molecule's structure, which consists of a β-ionone ring, a polyene side chain, and a primary alcohol functional group.

G C20H30O2 4-Hydroxyretinol ionone_ring β-ionone ring C20H30O2->ionone_ring polyene_chain Polyene side chain C20H30O2->polyene_chain hydroxyl_group Primary alcohol C20H30O2->hydroxyl_group hydroxyl_ring Hydroxyl group (C4) ionone_ring->hydroxyl_ring

Caption: Key structural features of 4-hydroxyretinol.

Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) Fragmentation

In positive-ion mode ESI and APCI, 4-hydroxyretinol (Molecular Weight: 302.46 g/mol ) readily forms a protonated molecule, [M+H]⁺, at m/z 303.2.[6][7] However, a characteristic and often dominant fragmentation pathway for hydroxylated retinoids is the facile neutral loss of water (H₂O; 18 Da).[8] This is particularly true for the protonated molecules of 4-hydroxyretinoids, which can be unstable.[8]

The proposed fragmentation pathway for 4-hydroxyretinol under ESI/APCI conditions is as follows:

fragmentation_pathway M 4-Hydroxyretinol (C20H30O2) MH [M+H]+ m/z 303.2 M->MH +H+ MH_H2O [M+H-H2O]+ m/z 285.2 MH->MH_H2O - H2O (from ring) fragment1 Further Fragmentation MH_H2O->fragment1 CID

Caption: Proposed ESI/APCI fragmentation of 4-hydroxyretinol.

The initial protonation likely occurs at one of the hydroxyl groups. The subsequent loss of water from the hydroxyl group on the β-ionone ring is a highly favored process, leading to the formation of a stable carbocation at m/z 285.2. Further fragmentation of the m/z 285.2 ion can occur through cleavage along the polyene chain, although the loss of water is often the most prominent feature in the MS/MS spectrum.

For negative-ion mode, deprotonated molecules [M-H]⁻ at m/z 301.2 may be observed, though sensitivity is often lower compared to positive-ion mode for this class of compounds.[8]

Electron Impact (EI) Fragmentation

Under EI conditions, the high energy imparted to the molecule leads to more extensive fragmentation. While a molecular ion (M⁺˙) at m/z 302.2 may be observed, it is often of low abundance.[5] Common fragmentation pathways for retinoids under EI include:

  • Loss of the hydroxyl group and/or water: Similar to ESI/APCI, the loss of water is a common fragmentation pathway.

  • Cleavage of the polyene chain: This results in a series of fragment ions corresponding to different lengths of the conjugated system.

  • Fragmentation of the β-ionone ring: This can lead to characteristic ions that are indicative of the ring structure.

Part 2: Protocols for the Analysis of 4-Hydroxyretinol

The following protocols are provided as a starting point and may require optimization based on the specific instrumentation and sample matrix.

Protocol 1: Sample Preparation from Biological Matrices (e.g., Serum, Tissues)

Retinoids are susceptible to degradation by light, heat, and oxidation, so it is imperative to handle samples accordingly.[2][3]

Materials:

  • Hexane

  • Ethanol

  • Acetonitrile

  • Methyl-tert-butyl ether (MTBE)

  • Potassium hydroxide (KOH) solution (for saponification, if necessary)

  • Internal Standard (e.g., a deuterated or ¹³C-labeled analog of a retinoid)

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Extraction:

    • To 200 µL of serum or homogenized tissue, add an appropriate amount of internal standard.[9]

    • Add 1 mL of acetonitrile to precipitate proteins.[10] Vortex for 1 minute.

    • Add 2 mL of MTBE, vortex for 1 minute, and centrifuge at 3000 x g for 10 minutes.[9]

    • Carefully transfer the upper organic layer to a clean tube.

    • Repeat the extraction of the aqueous layer with another 2 mL of MTBE.

    • Combine the organic extracts.

  • Drying and Reconstitution:

    • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at room temperature.[9]

    • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., a mixture of methanol and water).[9]

    • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of 4-Hydroxyretinol

This protocol utilizes a reverse-phase HPLC method coupled with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for sensitive and specific quantification.

Liquid Chromatography (LC) Conditions:

ParameterValue
Column C18 or C30 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm)[9][11]
Mobile Phase A Water with 0.1% formic acid[9]
Mobile Phase B Methanol or Acetonitrile with 0.1% formic acid[9][12]
Gradient Start with a higher percentage of Mobile Phase A and ramp to a high percentage of Mobile Phase B to elute the relatively nonpolar 4-hydroxyretinol.
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 30 - 40 °C
Injection Volume 5 - 10 µL

Mass Spectrometry (MS) Conditions:

ParameterValue
Ionization Mode Positive Electrospray Ionization (ESI) or APCI[8]
Ion Source Temperature 400 - 550 °C (APCI) or as optimized for ESI[12]
Capillary Voltage 3 - 4 kV (ESI)
Collision Gas Argon
MRM Transitions See table below

Table 1: Proposed MRM Transitions for 4-Hydroxyretinol

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
4-Hydroxyretinol303.2285.210 - 20 (Optimize for instrument)
4-Hydroxyretinol303.2TBDOptimize

TBD: To be determined. A second, confirmatory product ion should be identified through product ion scans of a 4-hydroxyretinol standard. This ion would likely arise from fragmentation of the polyene chain of the m/z 285.2 ion.

workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing extraction Liquid-Liquid Extraction drying Evaporation extraction->drying reconstitution Reconstitution drying->reconstitution lc HPLC Separation reconstitution->lc ms Mass Spectrometry (MRM) lc->ms quantification Quantification ms->quantification

Caption: General workflow for the analysis of 4-hydroxyretinol.

Part 3: Data Interpretation and System Validation

Data Interpretation:

  • The primary peak of interest in the chromatogram will correspond to the MRM transition for 4-hydroxyretinol.

  • The retention time of the analyte in the sample should match that of a pure standard.

  • The ratio of the quantifier and qualifier ion transitions should be consistent between the standard and the sample.

System Validation:

To ensure the trustworthiness of the results, the analytical method should be validated according to established guidelines. Key validation parameters include:

  • Linearity: A calibration curve should be prepared using a series of known concentrations of 4-hydroxyretinol standard. A linear regression analysis should demonstrate a good correlation (R² > 0.99).

  • Accuracy and Precision: The accuracy (closeness to the true value) and precision (repeatability) of the method should be assessed by analyzing quality control samples at different concentrations.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified should be determined.

  • Matrix Effects: The influence of the sample matrix on the ionization of the analyte should be evaluated to ensure that it does not interfere with quantification.

Conclusion

The methodologies outlined in this guide provide a robust framework for the mass spectrometric analysis of 4-hydroxyretinol. A thorough understanding of the characteristic fragmentation patterns, coupled with optimized sample preparation and LC-MS/MS protocols, will enable researchers to accurately and reliably measure this important retinoid metabolite. This, in turn, will facilitate a deeper understanding of its role in health and disease.

References

  • McCaffery, P., & Drager, U. C. (2000). HPLC/MS(N) analysis of retinoids. Methods in Molecular Biology, 144, 231-244.
  • Ko, H., et al. (2006). Structure Elucidation of Retinoids in Biological Samples Using Postsource Decay Laser Desorption/Ionization Mass Spectrometry after High-Performance Liquid Chromatography Separation. Analytical Chemistry, 78(14), 4996-5003.
  • Strobel, G. A., & Spiteller, G. (1997). High-Performance Liquid Chromatography and Laser Desorption/Ionization Mass Spectrometry of Retinyl Esters. Analytical Chemistry, 69(15), 2899-2905.
  • McCaffery, P., & Drager, U. C. (2000). HPLC / MS N Analysis of Retinoids.
  • Thermo Fisher Scientific. (2017). LC-MS-MS Quantitative Analysis of 12 Retinoids, Derivatives and Metabolites in Serum for Clinical Research Use.
  • Kane, M. A., et al. (2008). Quantitative Profiling of Endogenous Retinoic Acid in Vivo and in Vitro by Tandem Mass Spectrometry. Analytical Chemistry, 80(5), 1702-1710.
  • Arsenault, H., et al. (2012). A sensitive and specific method for measurement of multiple retinoids in human serum with UHPLC-MS/MS. Journal of Lipid Research, 53(5), 1003-1011.
  • PubChem. (n.d.). 4-hydroxyretinol. PubChem.
  • Van Breemen, R. B., & Huang, C. R. (1996). High-performance liquid chromatography-electrospray mass spectrometry of retinoids. The FASEB Journal, 10(9), 1098-1101.
  • SCIEX. (n.d.). Sensitive and Accurate Quantitation of Retinoic Acid Isomers in Biological Samples.
  • Axios Research. (n.d.). 4-Hydroxy Retinol. Axios Research.
  • MDPI. (2025).
  • PubChem. (n.d.). Retinol. PubChem.

Sources

Method

Application Note: In Vitro Dosing and Administration Protocols for 4-Hydroxyretinol

Executive Summary As research into retinoid signaling expands beyond canonical all-trans-retinoic acid (at-RA) pathways, 4-hydroxyretinol (4-OH-ROL) has emerged as a critical, biologically active metabolite. This applica...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As research into retinoid signaling expands beyond canonical all-trans-retinoic acid (at-RA) pathways, 4-hydroxyretinol (4-OH-ROL) has emerged as a critical, biologically active metabolite. This application note provides a comprehensive, field-proven framework for the preparation, dosing, and analytical validation of 4-hydroxyretinol in cell culture models. Designed for senior researchers and drug development professionals, these protocols emphasize strict environmental controls, mechanistic causality, and self-validating analytical steps to ensure high-fidelity, reproducible data.

Mechanistic Background & Rationale

Historically, retinol (Vitamin A) was considered an inactive precursor that required two-step oxidation into at-RA to exert biological activity. However, localized cellular metabolism paints a more complex picture. In specific tissues and cell lines—such as F9 embryonic teratocarcinoma cells and human mammary epithelial cells (HMECs)—retinol is directly metabolized into 4-hydroxyretinol and 4-oxoretinol[1][2].

This hydroxylation is primarily mediated by specific cytochrome P450 enzymes, notably CYP2C8 in the human liver and CYP27C1 in the skin and visual systems[3][4]. Crucially, 4-hydroxyretinol and its downstream oxidized counterpart, 4-oxoretinol, function as natural ligands that directly bind and transactivate Retinoic Acid Receptors (RARs) at low concentrations (10⁻⁹ to 10⁻¹⁰ M) without ever being converted to retinoic acid[2]. Understanding this pathway is essential for designing dosing experiments, as it dictates the required receptor-activation thresholds and the analytical targets needed to validate the assay.

Pathway Retinol All-trans-Retinol (Vitamin A) CYP Cytochrome P450 (e.g., CYP2C8, CYP27C1) Retinol->CYP Hepatic/Cellular Metabolism FourOH 4-Hydroxyretinol (Active Metabolite) CYP->FourOH 4-Hydroxylation FourOxo 4-Oxoretinol (Active Metabolite) FourOH->FourOxo Oxidation RAR Retinoic Acid Receptors (RARα, RARβ, RARγ) FourOH->RAR Direct Binding FourOxo->RAR Direct Binding GeneExp Gene Expression & Cell Differentiation RAR->GeneExp Transcriptional Activation

CYP450-mediated metabolism of retinol to 4-hydroxyretinol and subsequent RAR activation.

Quantitative Dosing Parameters

To achieve reproducible RAR transactivation without inducing solvent toxicity, researchers must adhere to strict stoichiometric and environmental boundaries. Table 1 summarizes the optimized quantitative parameters for 4-hydroxyretinol administration.

Table 1: Quantitative Dosing Parameters for 4-Hydroxyretinol

ParameterRecommended Value/RangeMechanistic Rationale
Stock Concentration 1 mM – 10 mMAllows for high dilution factors, ensuring the final vehicle concentration in the culture media remains <0.1% (v/v) to prevent solvent-induced cytotoxicity.
Working Concentration 1 nM – 1 µMCovers physiological to pharmacological receptor activation ranges. Low doses (1 nM) activate RARs, while 1 µM is optimal for robust gene expression profiling[1][2].
Vehicle 100% Ethanol or DMSOHigh solubility for lipophilic retinoids. Ethanol is often preferred to minimize DMSO-induced differentiation artifacts in sensitive stem cell lines.
Incubation Time 18 – 24 hoursProvides sufficient time for intracellular accumulation, downstream metabolism, and measurable transcriptional activation of target genes[2].
Storage Temperature -70°C to -80°CPrevents thermal degradation and auto-oxidation of the highly reactive hydroxyl group and conjugated double bonds.

Step-by-Step Experimental Protocols

The following protocols establish a self-validating system. By coupling strict upstream environmental controls with downstream analytical quantification, researchers can definitively attribute observed phenotypic changes to 4-hydroxyretinol rather than degradation artifacts.

Workflow Prep Stock Prep N2 Purged, Amber Vials Culture Cell Culture Delipidated Serum Prep->Culture Dosing Dosing 1 nM - 1 µM Range Culture->Dosing Extract Extraction Organic Solvent + IS Dosing->Extract Analyze LC-MS/MS Quantification Extract->Analyze

Step-by-step workflow for 4-hydroxyretinol in vitro dosing and intracellular quantification.

Protocol A: Reagent Preparation & Handling

Retinoids are highly photolabile and susceptible to rapid oxidation. Failure to control the physical environment will result in the administration of degraded, inactive isomers.

  • Environmental Control: Perform all reconstitution and handling steps under yellow/amber safe lights. Standard fluorescent lighting induces rapid photo-isomerization of the all-trans double bonds.

  • Reconstitution: Dissolve lyophilized 4-hydroxyretinol analytical standard in 100% molecular-grade ethanol to achieve a 10 mM stock solution.

  • Inert Atmosphere: Purge the headspace of the storage vial with a gentle stream of nitrogen or argon gas for 15 seconds to displace oxygen, preventing auto-oxidation.

  • Storage: Aliquot the stock into amber glass vials (avoid plastics where possible, as lipophilic retinoids can adsorb to the walls) and store immediately at -80°C. Limit freeze-thaw cycles to a maximum of two.

Protocol B: Cell Culture Dosing (e.g., F9 Teratocarcinoma or HMECs)

Standard Fetal Bovine Serum (FBS) contains fluctuating levels of endogenous retinoids that will confound baseline receptor activation. Controlling the lipid environment is critical.

  • Media Transition: 24 hours prior to dosing, wash the cells with PBS and transition them to either a defined serum-free medium (e.g., MEGM for HMECs) or a medium supplemented with 10% charcoal-stripped (delipidated) FBS[1].

  • Dosing Preparation: Dilute the 10 mM stock solution serially in your chosen vehicle (Ethanol) to create a 1000X working solution.

  • Administration: Add the working solution directly to the culture media to achieve a final concentration between 1 nM and 1 µM[1][2]. Ensure the final vehicle concentration does not exceed 0.1% (v/v). Include a vehicle-only control well.

  • Incubation: Incubate the cells at 37°C in 5% CO₂ for 18 to 24 hours[2].

Protocol C: Self-Validating Extraction and LC-MS/MS Analysis

Trustworthiness Principle: To prove that the observed biological effects are driven by 4-hydroxyretinol and not an artifact of unintended conversion to retinoic acid, you must extract and quantify the intracellular retinoid pool post-dosing.

  • Cell Harvesting: Following the 24-hour incubation, aspirate the media and wash the cells twice with ice-cold PBS to halt cellular metabolism and remove extracellular retinoids.

  • Organic Extraction: Pellet the cells (300 x g, 5 min, 4°C). Resuspend the pellet in 350 µL of an organic extraction solvent (e.g., acetonitrile/butanol/water) spiked with a synthetic internal standard (e.g., acitretin) to calculate extraction efficiency[1].

  • Phase Separation: Vortex the lysate vigorously for 60 seconds, then centrifuge at 10,000 x g for 10 minutes at 4°C to precipitate cellular proteins.

  • Analytical Validation: Transfer the organic supernatant to an amber autosampler vial. Analyze via HPLC or LC-MS/MS using a reverse-phase C18 column. Monitor the peaks for 4-hydroxyretinol, 4-oxoretinol, and all-trans-retinoic acid. A successful assay will show high intracellular concentrations of 4-OH-ROL and 4-oxo-ROL, with a complete absence of at-RA, validating the direct RAR activation mechanism[1][2].

References

  • Achkar CC, et al. "4-Oxoretinol, a new natural ligand and transactivator of the retinoic acid receptors." PubMed Central (NIH).[Link]

  • Chen Y, et al. "Metabolism and Regulation of Gene Expression by 4-Oxoretinol versus All-trans Retinoic Acid in Normal Human Mammary Epithelial Cells." PubMed Central (NIH).[Link]

  • Leo MA, et al. "Metabolism of retinol and retinoic acid by human liver cytochrome P450IIC8." ResearchGate.[Link]

  • Corbo Lab. "Human cytochrome P450 27C1 catalyzes 3,4-desaturation of retinoids." Washington University in St. Louis.[Link]

Sources

Application

Application Note: 4-Hydroxyretinol as a High-Fidelity Biomarker for Retinoid Metabolism and CYP450 Activity

Audience: Researchers, analytical scientists, and drug development professionals. Mechanistic Grounding: The Biological Significance of 4-Hydroxyretinol Historically, all-trans-retinoic acid (atRA) was considered the sol...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, analytical scientists, and drug development professionals.

Mechanistic Grounding: The Biological Significance of 4-Hydroxyretinol

Historically, all-trans-retinoic acid (atRA) was considered the sole biologically active metabolite of retinol (Vitamin A) responsible for driving cellular differentiation and regulating gene expression. However, advanced metabolic profiling has revealed alternative, highly active retinoid signaling pathways.

In specific cellular environments—such as differentiating human promyelocytic leukemia (NB4) cells and F9 teratocarcinoma cells—retinol is metabolized directly into 4-hydroxyretinol and subsequently into 4-oxoretinol[1]. Remarkably, this pathway bypasses the classical retinoic acid route. 4-oxoretinol acts as a natural ligand that binds and transactivates Retinoic Acid Receptors (RARs), inducing cell growth arrest and granulocytic differentiation[2].

4-hydroxyretinol serves as the critical, stable intermediate in this pathway. Its production is catalyzed by specific cytochrome P450 enzymes, notably CYP27C1, which mediates both 3,4-desaturation and 4-hydroxylation of retinoids[3]. Consequently, quantifying endogenous 4-hydroxyretinol provides a direct, high-fidelity biomarker for evaluating alternative retinoid metabolism, assessing CYP450 enzymatic activity, and monitoring the efficacy of differentiation-inducing chemotherapies[4].

Pathway ROL All-trans-Retinol (Vitamin A) OH_ROL 4-Hydroxyretinol (Biomarker) ROL->OH_ROL CYP27C1 / Oxidases RA All-trans-Retinoic Acid (Classical Pathway) ROL->RA RALDH (Alternative) OXO_ROL 4-Oxoretinol (Active Metabolite) OH_ROL->OXO_ROL Dehydrogenases RA_Metab Polar RA Metabolites RA->RA_Metab CYP26A1

Retinoid metabolic routing highlighting the 4-hydroxyretinol intermediate biomarker pathway.

Analytical Strategy: Overcoming Retinoid Instability

Quantifying 4-hydroxyretinol in complex biological matrices (e.g., cell lysates, tissue homogenates) presents three distinct analytical challenges:

  • Photo-isomerization: Retinoids rapidly isomerize from all-trans to cis configurations upon exposure to UV/visible light.

  • Oxidation: The conjugated polyene chain is highly susceptible to oxidative degradation.

  • Low Endogenous Abundance: 4-hydroxyretinol is a transient intermediate, requiring highly sensitive detection methodologies.

To address these, the following protocol utilizes a Self-Validating LC-MS/MS System . By employing Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) coupled with Multiple Reaction Monitoring (MRM), we achieve the necessary selectivity. Furthermore, the protocol integrates strict environmental controls (amber lighting) and chemical protectants (butylated hydroxytoluene, BHT) to ensure the causality of the results is rooted in biology, not sample degradation[5].

Quantitative Data Summary

Table 1: LC-MS/MS MRM Transitions and Chromatographic Parameters

AnalytePrecursor Ion (m/z)Quantifier Ion (m/z)Qualifier Ion (m/z)Collision Energy (eV)Expected RT (min)
All-trans-Retinol 269.2 [M+H-H₂O]⁺93.1119.1226.8
4-Hydroxyretinol 285.2 [M+H-H₂O]⁺267.2213.1185.5
4-Oxoretinol 301.2 [M+H]⁺283.2255.1205.9
Retinol-d5 (IS) 274.2 [M+H-H₂O]⁺98.1124.1226.8

(Note: 4-hydroxyretinol readily loses a water molecule in the source, making the m/z 285 ion the most abundant and stable precursor for fragmentation[3].)

Experimental Protocol: Self-Validating LC-MS/MS Workflow

Phase 1: Sample Preparation (Liquid-Liquid Extraction)

Causality Check: Liquid-Liquid Extraction (LLE) using non-polar solvents ensures the efficient partitioning of lipophilic retinoids while precipitating out matrix proteins that cause ion suppression.

  • Environmental Control: Perform all steps under amber or yellow lighting. Purge all extraction solvents with Argon or Nitrogen gas prior to use to displace dissolved oxygen.

  • Cell Lysis: Harvest cells (e.g., NB4 or F9 lines) and wash twice with ice-cold PBS. Resuspend the cell pellet in 200 µL of LC-MS grade water. Lyse via sonication (3 cycles of 10 seconds on ice).

  • Antioxidant & Internal Standard Addition:

    • Add 50 µL of ethanol containing 0.1% BHT (to halt ex-vivo oxidation).

    • Spike in 10 µL of the Internal Standard (IS) solution (Retinol-d5, 100 ng/mL). Self-Validation: The IS must be added before extraction to accurately correct for any analyte loss during the LLE process.

  • Extraction: Add 600 µL of Hexane:Ethyl Acetate (80:20, v/v). Vortex vigorously for 2 minutes.

  • Phase Separation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Recovery & Reconstitution: Carefully transfer the upper organic layer to a new amber glass vial. Evaporate to complete dryness under a gentle stream of Nitrogen gas at room temperature. Reconstitute the residue in 100 µL of Methanol:Water (80:20, v/v) and transfer to an autosampler vial with a glass insert.

Workflow Lysis Cell/Tissue Lysis + Antioxidants (BHT) Spike Spike Internal Standard (Isotope Dilution) Lysis->Spike LLE Liquid-Liquid Extraction (Hexane/EtOAc) Spike->LLE LC UHPLC Separation (C18 Column) LLE->LC MS Tandem Mass Spec (MRM Mode) LC->MS Data Quantification & Validation MS->Data

Self-validating sample preparation and LC-MS/MS analytical workflow for retinoid quantification.

Phase 2: LC-MS/MS Acquisition

Causality Check: A sub-2-micron C18 column is utilized to provide the high theoretical plate count necessary to resolve 4-hydroxyretinol from its structural isomers and matrix interferences.

  • Chromatography:

    • Column: Acquity UPLC BEH C18 (1.7 µm, 2.1 × 50 mm) maintained at 40°C.

    • Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid.

    • Mobile Phase B: LC-MS grade Acetonitrile with 0.1% Formic Acid.

    • Flow Rate: 0.4 mL/min.

  • Gradient Elution Program (Table 2):

Time (min)% Mobile Phase A% Mobile Phase B
0.04060
1.04060
5.0595
7.0595
7.14060
9.04060
  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode using APCI. Set the vaporizer temperature to 350°C and the capillary temperature to 250°C. Monitor the specific MRM transitions outlined in Table 1.

Phase 3: System Self-Validation & Quality Control

To ensure the assay is a closed, self-validating system, the following criteria must be met for every analytical batch:

  • Matrix Blanks: Run a blank matrix sample (extracted without IS or analyte) to confirm the absence of carryover or endogenous isobaric interference at the 4-hydroxyretinol retention time.

  • Calibration Curve: Generate a 6-point calibration curve (1 ng/mL to 500 ng/mL). The coefficient of determination ( R2 ) must be ≥0.995 .

  • Quality Control (QC) Samples: Process low, mid, and high QC samples alongside the biological specimens. The calculated concentration of QC samples must fall within ±15% of their nominal values to validate the extraction efficiency and instrument stability.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing 4-Hydroxyretinol Degradation During Extraction

Welcome to the Technical Support Center for retinoid extraction. 4-Hydroxyretinol is a highly labile, biologically active retinoid metabolite.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for retinoid extraction. 4-Hydroxyretinol is a highly labile, biologically active retinoid metabolite. Due to its chemical structure, it is notoriously difficult to isolate from biological matrices without inducing artifactual degradation or isomerization. This guide provides researchers and drug development professionals with the mechanistic causality behind degradation, troubleshooting FAQs, and a self-validating extraction methodology.

Core Mechanistic Pathways of Degradation

To prevent degradation, one must first understand the chemical vulnerabilities of the target molecule. 4-Hydroxyretinol is generated endogenously when CYP26 enzymes hydroxylate the β-ionone ring of retinol or retinoic acid. The presence of the hydroxyl group at the C-4 position, combined with an extended conjugated polyene chain, creates two primary vectors for degradation:

  • Oxidation/Dehydrogenation: The C-4 hydroxyl group is highly susceptible to oxidation, rapidly converting 4-hydroxyretinol into 4-oxoretinol in the presence of dissolved oxygen or heat[1].

  • Photo-isomerization: The conjugated double bonds undergo rapid trans-to-cis isomerization when exposed to ultraviolet (UV) or standard visible light[2].

Pathway RA Retinol / Retinoic Acid (Precursors) CYP CYP26 Hydroxylases RA->CYP OH_RET 4-Hydroxyretinol (Labile Target) CYP->OH_RET OXO_RET 4-Oxoretinol (Oxidation Product) OH_RET->OXO_RET O2 / Heat (Dehydrogenation) ISOMERS cis-Isomers (Photo-degradation) OH_RET->ISOMERS UV / Vis Light (Isomerization)

CYP26-mediated synthesis and primary degradation pathways of 4-hydroxyretinol.

Troubleshooting & FAQs

Q1: Why does my 4-hydroxyretinol yield drop significantly when extracting from cell culture media compared to serum? A1: Retinoids are highly unstable in aqueous environments unless they are bound to carrier proteins like Retinol-Binding Protein (RBP) or albumin. In serum-free aqueous matrices, retinoids lack this steric protection and are directly exposed to dissolved oxygen and reactive oxygen species.3[3]. To troubleshoot, immediately crash the aqueous sample with an organic solvent (like acetonitrile) upon collection to halt aqueous-phase degradation.

Q2: How do I prove that the 4-oxoretinol or cis-isomers detected in my LC-MS/MS run are biological realities and not extraction artifacts? A2: You must implement a self-validating system . This is achieved by spiking a stable-isotope-labeled internal standard (IS)—such as deuterated retinoic acid (atRA-d5)—into the biological matrix before any extraction steps[3]. Because the IS undergoes the exact same environmental stresses as your endogenous 4-hydroxyretinol, you can evaluate its integrity post-extraction. If the LC-MS/MS chromatogram shows that the atRA-d5 has isomerized into cis-atRA-d5, your temperature or light controls failed. If the IS remains intact, your extraction protocol is validated, and any 4-oxoretinol detected is a true biological metabolite.

Q3: What are the absolute mandatory environmental controls during sample handling? A3: The physical environment dictates extraction success.

  • Light: All procedures must be conducted under yellow photographic safe lights.2[2].

  • Temperature: Samples must be kept on ice (4°C).4[4].

  • Oxidation: Solvents should be purged with Argon or Nitrogen, and antioxidants like Butylated hydroxytoluene (BHT) must be added[4].

Quantitative Impact of Environmental Variables on Retinoid Stability
Environmental ConditionMatrix / SolventExposure TimeDegradation / Isomerization Level
Room Temperature (25°C) Methanol + BHT24 hours~6% degradation[4]
Cold Storage (4°C) Methanol + BHT24 hours<1% degradation[4]
Aqueous Media (Serum-free) Cell Culture Media24 hours>70% degradation (<30% recovery)[3]
Standard Fluorescent Light Standard Solution10 minutesMild trans-to-cis isomerization[2]
Direct Sunlight Standard Solution30 minutesSevere isomerization[2]
Step-by-Step Methodology: Self-Validating Liquid-Liquid Extraction (LLE)

This protocol is engineered to maximize 4-hydroxyretinol recovery while providing internal validation against oxidative and photolytic degradation.

Phase 1: Preparation & Spiking (The Validation Step)

  • Environmental Setup: Turn off all standard lighting. Illuminate the workspace exclusively with yellow photographic safe lights[2]. Pre-chill all centrifuges and glass amber vials to 4°C.

  • Matrix Collection: Aliquot 200 µL of plasma or tissue homogenate into a glass amber vial on ice. Causality: Glass is required because retinoids non-specifically bind to plastics, reducing yield.

  • Internal Standard Spiking: Immediately add 10 µL of 1 µM atRA-d5 (or a 13C-labeled retinoid) to the sample. Vortex gently. Causality: Adding the IS directly to the raw matrix ensures it accounts for matrix effects and validates the entire downstream extraction.

Phase 2: Denaturation & Protection 4. Protein Crash: Add 200 µL of cold acetonitrile containing 1% formic acid and 0.05% BHT[3]. 5. Homogenization: Vortex vigorously for 15 seconds. Causality: Acetonitrile denatures binding proteins, releasing the 4-hydroxyretinol, while BHT acts as a sacrificial radical scavenger to prevent C-4 oxidation.

Phase 3: Organic Partitioning 6. Solvent Addition: Add 1 mL of Hexane (HPLC grade, purged with Argon) to the mixture[2]. 7. Extraction: Vortex vigorously for 2 minutes. 8. Phase Separation: Centrifuge the samples at 10,000 x g for 5 minutes at 4°C. Causality: The low temperature prevents thermal degradation during the mechanical stress of centrifugation.

Phase 4: Concentration & Analysis 9. Transfer: Using a glass Pasteur pipette, carefully transfer the upper organic (hexane) layer to a new, pre-chilled amber glass vial. Do not disturb the aqueous boundary layer. 10. Evaporation: Evaporate the hexane to complete dryness under a gentle stream of nitrogen gas. Ensure the water bath temperature does not exceed 25°C[2]. 11. Resuspension: Immediately resuspend the dried pellet in 50 µL of the LC mobile phase (e.g., Methanol) and transfer to an LC-MS/MS autosampler vial. Analyze immediately; overnight storage of extracted samples is not recommended.

Workflow S1 1. Sample Collection (Amber vials, 4°C, Argon) S2 2. Internal Standard Spiking (atRA-d5 for validation) S1->S2 S3 3. Protein Denaturation (ACN + 1% FA + BHT) S2->S3 S4 4. Liquid-Liquid Extraction (Hexane partition) S3->S4 S5 5. Phase Separation (Centrifuge at 4°C) S4->S5 S6 6. Nitrogen Evaporation (Darkness, <25°C) S5->S6 S7 7. LC-MS/MS Analysis (Quantify IS recovery) S6->S7

Self-validating extraction workflow for 4-hydroxyretinol using internal standards.

References
  • Stability testing of all-trans-retinol in an experimental cosmetic formulation Source: DiVA Portal URL
  • Source: National Institutes of Health (NIH)
  • 4-Oxoretinol, a new natural ligand and transactivator of the retinoic acid receptors Source: Columbia University URL
  • Source: National Institutes of Health (NIH)

Sources

Optimization

minimizing light-induced isomerization of 4-hydroxyretinol during analysis

A Guide for Researchers, Scientists, and Drug Development Professionals Understanding the Challenge: The Science of 4-Hydroxyretinol Photoisomerization 4-hydroxyretinol, like other retinoids, possesses a polyunsaturated...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Understanding the Challenge: The Science of 4-Hydroxyretinol Photoisomerization

4-hydroxyretinol, like other retinoids, possesses a polyunsaturated chain that is highly susceptible to photoisomerization. This process, driven by the absorption of light energy, can lead to the conversion of one geometric isomer into another. For instance, the biologically active all-trans isomer can be converted to various cis isomers, such as 9-cis, 11-cis, or 13-cis, upon exposure to light.[1][2][3] This is a critical issue in analytical chemistry as it can lead to an underestimation of the parent compound and the appearance of unexpected peaks in chromatograms, ultimately compromising the accuracy and reproducibility of the data.

The mechanism of photoisomerization involves the absorption of a photon, which excites an electron in a π-bonding orbital to a higher energy anti-bonding orbital. This temporarily breaks the double bond, allowing for rotation around the single bond. When the double bond reforms, it can result in a different geometric configuration.[2] This entire process can occur in a matter of picoseconds.[2] Retinoids are particularly sensitive to light in the UVA range (315–400 nm).[4]

It is crucial to recognize that this isomerization is not merely a theoretical concern. Studies have shown that even exposure to standard laboratory fluorescent lighting can cause significant isomerization of retinoids in solution within minutes.[5][6] Therefore, stringent light-protective measures are not just recommended; they are essential for reliable quantification of 4-hydroxyretinol.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products I should expect from 4-hydroxyretinol exposed to light?

You should primarily expect to see various cis isomers of 4-hydroxyretinol. The most common isomers formed from the all-trans form are typically the 9-cis, 11-cis, and 13-cis isomers. The exact ratio of these isomers can depend on the solvent, the wavelength of light, and the duration of exposure.[6][7] In addition to isomerization, prolonged light exposure can also lead to oxidation and the formation of other degradation products.[8][9]

Q2: At what stage of my workflow is my 4-hydroxyretinol sample most vulnerable to isomerization?

Your sample is vulnerable at every stage where it is exposed to light, from initial sample preparation and extraction to the final analytical measurement.[10][11] The risk is particularly high when the compound is in solution, as photoisomerization occurs more readily in this state.[7] Critical stages include:

  • Sample Thawing and Homogenization: If tissues are not thawed and processed under appropriate lighting, significant isomerization can occur before extraction even begins.[10]

  • Solvent Evaporation: During solvent evaporation steps, even with gentle heating, the sample can be exposed to ambient light.

  • HPLC Autosampler: Samples left in clear vials in a well-lit autosampler tray for extended periods are at high risk.

Q3: Can I use antioxidants to prevent isomerization?

While antioxidants like butylated hydroxytoluene (BHT) can help protect against oxidation, they are not effective at preventing photoisomerization.[9] Photoisomerization is a physical process driven by light energy, not a chemical oxidation process.[12] Therefore, the primary and most effective preventative measure is the strict exclusion of light.

Q4: Are there specific HPLC columns recommended for separating 4-hydroxyretinol and its isomers?

Yes, for the separation of retinoid isomers, reversed-phase C18 columns are commonly used.[13][14] Chiral columns, such as the Chiralcel OD-RH, can be employed for separating enantiomers of hydroxylated retinoids if that level of separation is required.[15] The choice of column will depend on the specific isomers you need to resolve and the complexity of your sample matrix.

Q5: What is the best way to store my 4-hydroxyretinol standards and samples?

All standards and samples containing 4-hydroxyretinol should be stored at -80°C in amber-colored vials to protect them from light.[10][16] For added protection, vials can be wrapped in aluminum foil.[17][18] It is also good practice to prepare smaller, single-use aliquots of standard solutions to avoid repeated freeze-thaw cycles and light exposure to the entire stock.

Troubleshooting Guide

This section addresses common issues encountered during the analysis of 4-hydroxyretinol and provides actionable solutions.

Observed Issue Potential Cause(s) Recommended Solution(s)
Appearance of unexpected peaks in the chromatogram, often eluting near the main 4-hydroxyretinol peak. Light-induced isomerization during sample preparation or analysis.[5]1. Work under yellow or red light conditions.[10] 2. Use amber-colored glassware and autosampler vials.[17][19] 3. Wrap all sample tubes and vials in aluminum foil.[18] 4. Minimize the time samples spend in the autosampler before injection.
Poor reproducibility of peak areas between replicate injections. Inconsistent light exposure between samples.1. Standardize your sample handling workflow to ensure each sample is treated identically. 2. Prepare samples in batches under controlled lighting.
Gradual decrease in the main 4-hydroxyretinol peak area over time in a sequence of injections. Isomerization of the sample in the autosampler vial due to prolonged exposure to ambient light.1. If possible, use a temperature-controlled autosampler set to a low temperature (e.g., 4°C) to slow down degradation. 2. Program your HPLC sequence to run immediately after sample preparation.
Broad or tailing peaks. This can be due to a variety of factors, including column degradation, improper mobile phase pH, or interactions with the analytical column. While not directly related to isomerization, it can complicate the resolution of isomers.1. Ensure your mobile phase is properly prepared and degassed. 2. Use a guard column to protect your analytical column. 3. Consult the column manufacturer's guidelines for optimal mobile phase conditions.

Experimental Protocols

Protocol 1: Light-Protected Sample Preparation and Extraction

This protocol outlines the steps for extracting 4-hydroxyretinol from biological matrices while minimizing light exposure.

Materials:

  • Yellow or red-filtered laboratory lighting

  • Amber-colored glass tubes and vials

  • Aluminum foil

  • Ice bucket

  • Homogenizer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Work Environment: Conduct all subsequent steps under yellow or red light. Minimize exposure to any white light.[10]

  • Sample Thawing: If using frozen tissues, thaw them on ice in the dark.[10]

  • Homogenization: Homogenize the tissue sample on ice in an appropriate buffer.

  • Extraction:

    • Add the extraction solvent (e.g., hexane or a mixture of hexane and isopropanol) to the homogenate.

    • Vortex vigorously for 2 minutes.

    • Centrifuge at 3000 x g for 10 minutes at 4°C to separate the phases.

  • Solvent Collection: Carefully transfer the organic (upper) layer containing the retinoids to a clean, amber-colored glass tube.

  • Solvent Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen. Avoid excessive heat.

  • Reconstitution: Reconstitute the dried extract in a known volume of mobile phase.

  • Storage: Immediately cap the vial, wrap it in aluminum foil, and either inject it into the HPLC system or store it at -80°C.

Protocol 2: HPLC Analysis of 4-Hydroxyretinol and its Isomers

This protocol provides a starting point for the chromatographic separation of 4-hydroxyretinol and its common isomers. Method optimization may be required based on your specific instrumentation and sample matrix.

Instrumentation and Conditions:

  • HPLC System: A system equipped with a UV or diode-array detector is suitable.

  • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate) is often effective. For example, a linear gradient from 40% to 67% acetonitrile in 15 mM ammonium acetate (pH 6.5) over 35 minutes.[20]

  • Flow Rate: 1.0 - 1.5 mL/min.

  • Detection Wavelength: Monitor at the λmax of 4-hydroxyretinol, which is expected to be around 325 nm.

  • Autosampler: Use amber-colored vials and, if available, a temperature-controlled autosampler set to 4°C.

Visualizing the Workflow

To further clarify the critical steps in minimizing light-induced isomerization, the following workflow diagram is provided.

Workflow cluster_prep Sample Preparation (Under Red/Yellow Light) cluster_analysis HPLC Analysis Thaw Thaw Sample on Ice Homogenize Homogenize Thaw->Homogenize Extract Solvent Extraction Homogenize->Extract Evaporate Evaporate Solvent Extract->Evaporate Reconstitute Reconstitute in Mobile Phase Evaporate->Reconstitute Autosampler Amber Vial in Autosampler Reconstitute->Autosampler Wrap in Foil Inject Inject onto HPLC Autosampler->Inject Separate Chromatographic Separation Inject->Separate Detect UV/DAD Detection Separate->Detect

Caption: A workflow for minimizing light-induced isomerization of 4-hydroxyretinol.

The isomerization of all-trans-4-hydroxyretinol to its cis isomers is a light-dependent process. The following diagram illustrates this fundamental relationship.

Isomerization all-trans-4-hydroxyretinol all-trans-4-hydroxyretinol cis-isomers cis-isomers all-trans-4-hydroxyretinol->cis-isomers Isomerization Light (UV/Visible) Light (UV/Visible) Isomerization Isomerization Light (UV/Visible)->Isomerization

Caption: Light-induced isomerization of 4-hydroxyretinol.

By adhering to the principles and protocols outlined in this guide, researchers can significantly improve the accuracy and reliability of their 4-hydroxyretinol analyses, ensuring the integrity of their valuable data.

References

  • Belyaeva, O. V., & Kedishvili, N. Y. (2019). Photostability of Topical Agents Applied to the Skin: A Review. Pharmaceutics, 11(12), 643. [Link]

  • Goldberg, A. (2024). 5 Tips for Handling Photosensitive Reagents. Labtag Blog. [Link]

  • Okada, T., Sugihara, M., Bondar, A. N., Elstner, M., Entel, P., & Buss, V. (2004). The retinal conformation and its environment in rhodopsin in light of a new 2.2 A crystal structure. Journal of molecular biology, 342(2), 571–583. [Link]

  • Tzaneva, M., & Valcheva, E. (2007). Photostability of retinoids: The influence of the container. ResearchGate. [Link]

  • Cosmetics & Toiletries. (2013). Photostabilization of Retinol and Retinyl Palmitate by Ethylhexyl Methoxycrylene. Cosmetics & Toiletries. [Link]

  • Marazzi, M., & Valentini, A. (2020). The Involvement of Triplet State in the Isomerization of Retinaloids. ChemRxiv. [Link]

  • Fu, P. P., Xia, Q., Yin, J. J., Cherng, S. H., Yan, J., Mei, N., Chen, T., & Boudreau, M. D. (2005). Photodecomposition and phototoxicity of natural retinoids. Journal of Environmental Science and Health, Part C, Environmental Carcinogenesis & Ecotoxicology Reviews, 23(1), 155-188. [Link]

  • Montanari, J., Escribano, E., & Barbosa, J. (2007). Accelerated photostability study of tretinoin and isotretinoin in liposome formulations. Journal of Pharmaceutical and Biomedical Analysis, 45(4), 654-659. [Link]

  • Unknown. (n.d.). 3.4 Photoisomerization reactions A photoisomerization is the conversion of one isomer into another isomer by light. Course Hero. [Link]

  • Kane, M. A., Folias, A. E., Wang, C., & Napoli, J. L. (2008). HPLC/UV quantitation of retinal, retinol, and retinyl esters in serum and tissues. Analytical biochemistry, 378(1), 71–79. [Link]

  • Chemistry LibreTexts. (2022). Cis-Trans Isomerization of Retinal. Chemistry LibreTexts. [Link]

  • Lórenz, C., Lórenz-Fonfría, V. A., Resler, T., Schlesinger, R., Heberle, J., & Kandori, H. (2018). Retinal isomerization and water-pore formation in channelrhodopsin-2. Proceedings of the National Academy of Sciences of the United States of America, 115(14), 3625–3630. [Link]

  • Pharmaguideline. (2015). Protection of Light Sensitive Products. Pharmaguideline. [Link]

  • Tablet Presses. (n.d.). How To Protect Light Sensitive Products. Tablet Presses. [Link]

  • Kiser, P. D., Golczak, M., Maeda, A., & Palczewski, K. (2016). The Role of Free Radicals in Thermal, Light-driven and Enzyme-catalyzed Isomerization of Retinoids. Investigative Ophthalmology & Visual Science, 57(12), 5229. [Link]

  • McCaffery, P., & Mey, J. (2005). HPLC / MS N Analysis of Retinoids. Springer Nature Experiments. [Link]

  • ResearchGate. (n.d.). Reverse-Phase High-Performance Liquid Chromatography (HPLC) Analysis of Retinol and Retinyl Esters in Mouse Serum and Tissues. ResearchGate. [Link]

  • Kiser, P. D., & Palczewski, K. (2016). The biochemical and structural basis for trans-to-cis isomerization of retinoids in the chemistry of vision. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1861(12), 2153-2161. [Link]

  • Journal of Food and Drug Analysis. (n.d.). Rapid measurement of retinol, retinal, 13-cis-retinoic acid and all-trans. Journal of Food and Drug Analysis. [Link]

  • Marill, J., Idres, N., Caplet, S., Roulier, V., & Pâris, A. (2000). Stereoselective Formation and Metabolism of 4-Hydroxy-Retinoic Acid Enantiomers by Cytochrome P450 Enzymes. Journal of Biological Chemistry, 275(22), 16848-16853. [Link]

  • Achkar, C. C., Derguini, F., Blumberg, B., Langston, A. W., Levin, A. A., & Gudas, L. J. (1996). 4-Oxoretinol, a new natural ligand and transactivator of the retinoic acid receptors. Proceedings of the National Academy of Sciences of the United States of America, 93(10), 4879–4884. [Link]

  • NextGen Protocols. (n.d.). Guidelines for Safe Laboratory Practices. NextGen Protocols. [Link]

  • ResearchGate. (n.d.). Classical visual cycle. Light induces cis-trans isomerization of... ResearchGate. [Link]

  • Kane, M. A., & Napoli, J. L. (2010). Quantification of Endogenous Retinoids. Methods in molecular biology (Clifton, N.J.), 652, 1–39. [Link]

  • Grolik, J., & Frolik, J. (2003). SELECTED RETINOIDS: DETERMINATION BY ISOCRATIC NORMAL- PHASE HPLC. SAV. [Link]

  • Ukaaz Publications. (2025). Analytical methods for determining retinol in skincare formulations. Journal of Phytonanotechnology and Pharmaceutical Sciences (JPPS). [Link]

  • Rühl, R., Krezel, W., & de Lera, Á. R. (2006). Method to determine 4-oxo-retinoic acids, retinoic acids and retinol in serum and cell extracts by liquid chromatography/diode-array detection atmospheric pressure chemical ionisation tandem mass spectrometry. Rapid communications in mass spectrometry : RCM, 20(16), 2497–2504. [Link]

  • Tsukada, M., Mizuno, K., & Kagechika, H. (1997). Photoisomerization of retinoic acids in ethanol under room light: a warning for cell biological study of geometrical isomers of retinoids. The journal of nutritional science and vitaminology, 43(2), 167–176. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Biological Potency of 4-Hydroxyretinol and 4-Oxoretinol

For researchers and professionals in drug development and cellular biology, understanding the nuanced activities of retinoid metabolites is paramount for harnessing their therapeutic potential. This guide provides an in-...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development and cellular biology, understanding the nuanced activities of retinoid metabolites is paramount for harnessing their therapeutic potential. This guide provides an in-depth, objective comparison of the biological potencies of two key retinol metabolites: 4-hydroxyretinol and 4-oxoretinol. Drawing upon experimental data, we will dissect their molecular interactions and cellular effects to provide a clear, evidence-based understanding of their respective roles in retinoid signaling.

Introduction: The Retinoid Signaling Cascade

Retinoids, a class of compounds derived from vitamin A (retinol), are critical regulators of a vast array of biological processes, including embryonic development, cellular differentiation, proliferation, and apoptosis. Their effects are primarily mediated by nuclear receptors: the retinoic acid receptors (RARs) and the retinoid X receptors (RXRs). Upon ligand binding, these receptors form heterodimers (RAR/RXR) that bind to specific DNA sequences known as retinoic acid response elements (RAREs) in the promoter regions of target genes, thereby modulating their transcription.

While all-trans-retinoic acid (at-RA) is widely considered the most biologically active retinoid, a complex metabolic pathway generates a spectrum of other derivatives with distinct activities. This guide focuses on two such metabolites, 4-hydroxyretinol and its oxidized product, 4-oxoretinol, which have emerged as biologically active molecules in their own right, capable of signaling independently of conversion to retinoic acid.

Metabolic Pathway: From Retinol to 4-Oxoretinol

The generation of 4-hydroxyretinol and 4-oxoretinol from retinol is a key metabolic pathway observed in various cell types, including embryonic stem cells and certain cancer cell lines. In differentiating F9 embryonic teratocarcinoma cells, for instance, a significant portion of retinol is metabolized into these two compounds. This process is a two-step enzymatic conversion where retinol is first hydroxylated to form 4-hydroxyretinol, which is then oxidized to yield 4-oxoretinol. It is crucial to note that in these cells, there is no detectable metabolism of retinol to all-trans-retinoic acid.

Metabolic Pathway Retinol All-trans-Retinol Hydroxyretinol All-trans-4-hydroxyretinol Retinol->Hydroxyretinol Hydroxylation Oxoretinol All-trans-4-oxoretinol Hydroxyretinol->Oxoretinol Oxidation

Caption: Metabolic conversion of all-trans-retinol to 4-hydroxyretinol and 4-oxoretinol.

Comparative Biological Potency

Experimental evidence demonstrates a clear distinction in the biological potency of 4-hydroxyretinol and 4-oxoretinol, with the latter exhibiting significantly greater activity in receptor binding and gene transactivation.

Retinoid Receptor Binding Affinity

The cornerstone of retinoid activity lies in their ability to bind to and activate RARs and RXRs. Competitive binding assays have been instrumental in elucidating the receptor specificity and affinity of 4-hydroxyretinol and 4-oxoretinol.

Experimental Protocol: Competitive Radioligand Binding Assay

  • Receptor Preparation: Recombinant human RARα, RARβ, and RARγ are expressed and purified.

  • Radioligand: A radiolabeled retinoid, typically [³H]all-trans-retinoic acid, is used.

  • Competition: A constant concentration of the radioligand is incubated with the receptor in the presence of increasing concentrations of the unlabeled competitor (4-hydroxyretinol or 4-oxoretinol).

  • Separation: The receptor-bound radioligand is separated from the unbound radioligand.

  • Quantification: The amount of bound radioactivity is measured using liquid scintillation counting.

  • Data Analysis: The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined. A lower IC50 value indicates a higher binding affinity.

Studies utilizing this methodology have revealed that 4-oxoretinol is a more potent binder to RARs than 4-hydroxyretinol . Specifically, 4-oxoretinol is a good inhibitor of at-[³H]RA binding to RARα and RARβ, and a weaker inhibitor for RARγ. In contrast, 4-hydroxyretinol is a relatively weak inhibitor of [³H]RA binding to all three RAR subtypes. Neither 4-hydroxyretinol nor 4-oxoretinol show any significant binding to or transcriptional activation of retinoid X receptors (RXRs).

Table 1: Comparative Binding Affinity (IC50) for Retinoic Acid Receptors (RARs)

CompoundRARα IC50 (nM)RARβ IC50 (nM)RARγ IC50 (nM)
4-hydroxyretinol >1000>1000>1000
4-oxoretinol 160170>1000

Data sourced from Achkar et al., 1996.

Transcriptional Activation of Target Genes

The ability of a retinoid to induce the expression of target genes is a direct measure of its biological potency. This is often assessed using reporter gene assays or by measuring the transcript levels of endogenous retinoid-responsive genes.

Experimental Protocol: Reporter Gene Assay

  • Cell Culture: A suitable cell line (e.g., CV-1) is cultured.

  • Transfection: Cells are transiently transfected with two plasmids:

    • An expression vector for the specific RAR subtype (e.g., hRARα).

    • A reporter plasmid containing a RARE linked to a reporter gene (e.g., luciferase or β-galactosidase).

  • Treatment: Transfected cells are treated with varying concentrations of the test compound (4-hydroxyretinol or 4-oxoretinol).

  • Lysis and Assay: After an incubation period, the cells are lysed, and the activity of the reporter enzyme is measured.

  • Data Analysis: The fold induction of reporter gene activity relative to a vehicle control is calculated to determine the transactivation potency.

Consistent with its higher receptor binding affinity, 4-oxoretinol is a more potent transcriptional activator than 4-hydroxyretinol . In F9 cells, 4-oxoretinol induces the expression of the differentiation markers Hoxa-1 and Laminin B1 to a greater extent than 4-hydroxyretinol. Remarkably, low concentrations of 4-oxoretinol (in the range of 10⁻⁹ to 10⁻¹⁰ M) are sufficient to activate RARs.

Table 2: Comparative Induction of Endogenous Gene Expression in F9 Cells

Compound (at 10⁻⁶ M)Hoxa-1 Fold Induction (at 48 hr)Laminin B1 Fold Induction (at 72 hr)
4-hydroxyretinol 10-fold7-fold
4-oxoretinol 18-fold9-fold
All-trans-retinoic acid 22-fold10-fold

Data sourced from Achkar et al., 1996.

Signaling Pathway cluster_EC Extracellular cluster_IC Intracellular cluster_N Nucleus 4-OH-ROL_EC 4-hydroxyretinol 4-OH-ROL_IC 4-hydroxyretinol 4-OH-ROL_EC->4-OH-ROL_IC 4-Oxo-ROL_EC 4-oxoretinol 4-Oxo-ROL_IC 4-oxoretinol 4-Oxo-ROL_EC->4-Oxo-ROL_IC RAR RAR 4-OH-ROL_IC->RAR Weak Binding & Activation 4-Oxo-ROL_IC->RAR Stronger Binding & Activation RARE RARE RAR->RARE RXR RXR RXR->RARE Gene Target Gene Expression RARE->Gene Modulation

Caption: Differential activation of RAR signaling by 4-hydroxyretinol and 4-oxoretinol.

Cellular and In Vivo Effects

The differential molecular potencies of 4-hydroxyretinol and 4-oxoretinol translate to distinct effects at the cellular and organismal levels.

  • Cell Differentiation: 4-oxoretinol has been shown to be a potent inducer of cell differentiation in various models, including F9 teratocarcinoma cells and human promyelocytic leukemia cells, without being converted to retinoic acid. While 4-hydroxyretinol also shows some activity, its effect is less pronounced.

  • Cell Proliferation: Both 4-oxoretinol and all-trans retinoic acid can inhibit the proliferation of normal human mammary epithelial cells.

  • Embryonic Development: In Xenopus embryos, 4-oxoretinol is active in causing axial truncation, a classic teratogenic effect of retinoids, demonstrating its in vivo biological activity.

Conclusion

The experimental data unequivocally demonstrate that 4-oxoretinol possesses a significantly higher biological potency than its metabolic precursor, 4-hydroxyretinol . This heightened activity is attributed to its superior binding affinity for retinoic acid receptors (specifically RARα and RARβ) and its consequently greater ability to transactivate target genes.

For researchers in the field, this distinction is critical. While both are metabolites of retinol, they are not functionally equivalent. 4-oxoretinol should be considered a biologically active retinoid capable of directly mediating cellular responses, whereas 4-hydroxyretinol appears to be a less active intermediate. These findings underscore the importance of considering the complete metabolic profile of retinol when investigating its biological effects and for the rational design of novel retinoid-based therapeutics. The fact that these compounds exert their effects without conversion to retinoic acid opens up new avenues for exploring retinoid signaling pathways that are independent of the canonical at-RA axis.

References

  • Achkar, C. C., Derguini, F., Blumberg, B., Langston, A., Levin, A. A., Speck, J., Evans, R. M., Bolado, J., Jr, Nakanishi, K., Buck, J., & Gudas, L. J. (1996
Comparative

cross-validation of 4-hydroxyretinol immunoassays and mass spectrometry

The Analytical Bottleneck in Retinoid Quantification: A Senior Application Scientist’s Guide to Cross-Validating 4-Hydroxyretinol Assays As drug development increasingly targets retinoid signaling pathways for dermatolog...

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Author: BenchChem Technical Support Team. Date: April 2026

The Analytical Bottleneck in Retinoid Quantification: A Senior Application Scientist’s Guide to Cross-Validating 4-Hydroxyretinol Assays

As drug development increasingly targets retinoid signaling pathways for dermatological, oncological, and metabolic indications, the precise quantification of retinoid metabolites has become a critical pharmacokinetic endpoint. Among these, 4-hydroxyretinol stands out. Synthesized from all-trans-retinol via cytochrome P450 enzymes (such as CYP27C1) and alcohol dehydrogenases (like ADH7), 4-hydroxyretinol is both a bioactive signaling molecule and a transient precursor to 4-oxoretinol[1][2].

However, quantifying 4-hydroxyretinol presents a severe analytical challenge. Retinoids are highly lipophilic, susceptible to rapid photo-isomerization, and structurally nearly identical. The difference between 4-hydroxyretinol and its metabolic relatives often comes down to a single hydroxyl group or a shifted double bond. Consequently, relying on a single analytical modality can lead to catastrophic data artifacts. This guide provides an objective, deeply technical comparison of immunoassays and mass spectrometry for 4-hydroxyretinol quantification, detailing the causality behind experimental choices and establishing self-validating protocols for orthogonal cross-validation.

pathway Retinol All-trans-retinol Enzymes CYP27C1 / ADH7 Retinol->Enzymes Oxidation Hydroxy 4-Hydroxyretinol Enzymes->Hydroxy Oxo 4-Oxoretinol Hydroxy->Oxo Dehydrogenation RAR RAR Activation Hydroxy->RAR Signaling

Caption: Retinol oxidation to 4-hydroxyretinol via CYP/ADH enzymes and downstream signaling.

The Technological Landscape: Immunoassay vs. Mass Spectrometry

When designing a bioanalytical workflow, scientists must balance throughput with specificity.

Immunoassays (ELISA) offer high-throughput, cost-effective screening. However, antibodies raised against 4-hydroxyretinol frequently exhibit cross-reactivity with 4-oxoretinol, all-trans-retinol, and retinoic acid isomers. Because the structural variance is localized to the β -ionone ring, polyclonal and even monoclonal antibodies struggle to achieve absolute specificity.

Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) is the gold standard for structural specificity[3]. It provides mass-to-charge ( m/z ) resolution and chromatographic separation of isobaric compounds. Yet, MS/MS is inherently lower throughput, requires complex sample preparation, and is vulnerable to matrix ion suppression[1].

To ensure scientific integrity, these two modalities must be cross-validated. The workflow below illustrates how a single biological sample should be processed to yield orthogonal datasets.

workflow Sample Biological Sample (Serum/Tissue) Prep LLE Extraction (MTBE, Amber Light) Sample->Prep Split Aliquot Split Prep->Split ELISA Competitive ELISA (High Throughput) Split->ELISA LCMS UHPLC-APCI-MS/MS (High Specificity) Split->LCMS Data Bland-Altman Analysis & Cross-Validation ELISA->Data LCMS->Data

Caption: Orthogonal cross-validation workflow comparing ELISA and UHPLC-MS/MS methodologies.

Self-Validating Experimental Methodologies

To guarantee trustworthiness, every protocol must incorporate internal mechanisms that validate the resulting data in real-time. Do not treat these steps as mere instructions; understand the physicochemical causality driving them.

Protocol A: UHPLC-APCI-MS/MS Quantification

Causality Focus: Mitigating photo-degradation and matrix suppression.

  • Sample Preparation & Internal Standardization : Aliquot 200 µL of serum. Immediately spike with an isotope-labeled internal standard (e.g., 4-hydroxyretinol-d5)[3]. Self-Validation: The heavy isotope co-elutes with the native analyte, allowing the system to automatically correct for extraction losses and real-time matrix ion suppression.

  • Liquid-Liquid Extraction (LLE) : Add 200 µL of cold acetonitrile to crash proteins, followed by 1.2 mL of Methyl-Tert-Butyl Ether (MTBE)[4]. Vortex for 1 minute and centrifuge at 13,000 rpm. Causality: MTBE provides superior phase separation and higher recovery of lipophilic retinoids compared to standard hexane, while leaving polar phospholipids (the primary culprits of ion suppression) in the aqueous phase[4]. Critical: All steps must be performed under amber lighting to prevent UV-induced cis/trans photo-isomerization.

  • Chromatography : Evaporate the organic layer under nitrogen, reconstitute in the mobile phase, and inject onto a C18 UHPLC column (1.7 µm particle size). Causality: Sub-2-micron particles generate the high theoretical plate counts required to chromatographically resolve 4-hydroxyretinol from its isobaric isomers[1].

  • Detection : Utilize Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode. Causality: Because retinoids lack highly polar functional groups, APCI is significantly more efficient at forming [M+H]+ ions than Electrospray Ionization (ESI) and is far more resistant to matrix effects[1].

Protocol B: Competitive ELISA

Causality Focus: Overcoming steric hindrance and quantifying cross-reactivity.

  • Plate Architecture : Coat microtiter plates with a BSA-conjugated 4-hydroxyretinol hapten. Causality: At ~302 Da, 4-hydroxyretinol is too small to bind two antibodies simultaneously. Steric hindrance precludes a sandwich ELISA; a competitive format is physically mandatory.

  • Primary Incubation : Introduce the biological sample alongside a fixed concentration of anti-4-hydroxyretinol primary antibody. Native analyte competes with the immobilized conjugate for antibody binding sites.

  • Cross-Reactivity Validation : Self-Validation: Run parallel control wells spiked with known concentrations of 4-oxoretinol and all-trans-retinol. By empirically measuring the signal suppression in these wells, you calculate the exact percentage of cross-reactivity, allowing you to mathematically subtract this noise from your final sample data.

Protocol C: Mass Spectrometric Immunoassay (MSIA) Hybrid

Causality Focus: Bridging the gap between throughput and specificity.

  • Immuno-Enrichment : Aspirate the biological sample through a pipette tip containing a porous frit derivatized with anti-4-hydroxyretinol antibodies[5].

  • Elution & MS Detection : Elute the captured analyte directly into the mass spectrometer. Self-Validation: By comparing the mass spectra of the immuno-enriched eluate against a neat standard, you prove that the antibody captured the correct isobaric species[6]. Causality: MSIA leverages the high-throughput enrichment of immunoassays while utilizing the absolute structural specificity of MS, effectively neutralizing the cross-reactivity flaws of traditional ELISA[5].

Quantitative Performance Comparison

When cross-validating these platforms, expect distinct performance profiles. The table below synthesizes the typical analytical metrics observed when comparing these methodologies for retinoid quantification.

Analytical ParameterCompetitive ELISAUHPLC-APCI-MS/MSMSIA (Hybrid Approach)
Limit of Detection (LOD) ~0.5 ng/mL~0.1 ng/mL~0.05 ng/mL
Dynamic Range 1 - 100 ng/mL0.5 - 1000 ng/mL0.1 - 500 ng/mL
Intra-assay CV 8 - 12%< 5%< 6%
Cross-Reactivity High (esp. 4-oxoretinol)None (Chromatographically resolved)None (Mass resolved)
Throughput High (96-well parallel)Low-Medium (Serial injection)Medium-High
Matrix Interference Low (Buffer dilution)Moderate (Ion suppression)Low (Immuno-purified)

Strategic Recommendations

Do not rely on immunoassays alone when mapping the pharmacokinetics of 4-hydroxyretinol. The structural homology of the retinoid metabolome guarantees that ELISA data will be inflated by cross-reacting metabolites.

For early-stage, high-throughput screening, competitive ELISA is acceptable only if it is periodically cross-validated against UHPLC-APCI-MS/MS using a Bland-Altman analysis to establish a correction factor. For definitive pharmacokinetic profiling or clinical diagnostics, hybrid approaches like MSIA or dedicated UHPLC-MS/MS workflows are non-negotiable[3][6].

References

  • Source: wustl.
  • Source: nih.
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  • Source: thermofisher.
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  • Source: creative-biolabs.

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Retrosynthesis Analysis

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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